n-Dodecylurea

• CAS: 2158-09-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of n-Dodecylurea

Abstract

This technical guide provides a comprehensive overview of the synthesis of n-Dodecylurea (C₁₃H₂₈N₂O), a long-chain alkyl urea of significant interest in various fields, including drug development and material science. The unique hydrogen-bonding capabilities of the urea moiety, combined with the lipophilicity of the dodecyl chain, make it a valuable synthon.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of established synthetic methodologies. It emphasizes the underlying chemical principles, provides field-proven experimental protocols, and outlines robust analytical characterization techniques to ensure the synthesis of a high-purity final product.

Introduction and Significance

n-Dodecylurea, also known as 1-dodecylurea or laurylurea, is an organic compound featuring a twelve-carbon alkyl chain attached to a urea functional group. The urea moiety is a cornerstone in medicinal chemistry, capable of forming multiple stable hydrogen bonds with biological targets like proteins and receptors.[1][3] This interaction is critical for eliciting specific biological activities and modulating drug properties.[3] The incorporation of a long alkyl chain, such as the dodecyl group, imparts significant lipophilicity, influencing the molecule's pharmacokinetic and pharmacodynamic profile. This structural combination makes n-dodecylurea and its derivatives valuable intermediates in the synthesis of novel therapeutic agents, including anticancer, antibacterial, and anti-HIV compounds.[3]

This guide moves beyond a simple recitation of steps, delving into the causality behind experimental choices to provide a self-validating framework for the synthesis, purification, and characterization of n-dodecylurea.

Strategic Approaches to Synthesis

The synthesis of n-dodecylurea can be accomplished through several reliable pathways. The choice of a particular method is often dictated by factors such as the availability and cost of starting materials, desired yield and purity, reaction scale, and safety considerations. This section details three prevalent and effective methods.

Method 1: Direct Condensation of Dodecylamine and Urea

This method is arguably the most straightforward and cost-effective approach, utilizing readily available bulk chemicals. It is particularly well-suited for large-scale industrial production.

Reaction Scheme: CH₃(CH₂)₁₁NH₂ + H₂NCONH₂ --(Heat)--> CH₃(CH₂)₁₁NHCONH₂ + NH₃(g)

Mechanistic Rationale: The synthesis proceeds via a nucleophilic addition-elimination reaction. The nitrogen atom of dodecylamine, acting as a nucleophile, attacks the electrophilic carbonyl carbon of urea. This forms a tetrahedral intermediate which subsequently collapses, eliminating a molecule of ammonia. The reaction is driven to completion by the removal of ammonia gas from the reaction mixture, shifting the equilibrium towards the product in accordance with Le Châtelier's principle.

Experimental Causality:

• Thermal Conditions: The reaction is conducted at elevated temperatures (typically 100-150°C) to facilitate the nucleophilic attack and, crucially, to drive off the gaseous ammonia byproduct.[4]

• Solvent-Free vs. Solvent-Based: While the reaction can be performed neat (without solvent), the use of a high-boiling inert solvent like xylene can provide better temperature control and improve mixing for a more homogenous reaction.

Detailed Experimental Protocol (Method 1):

Materials:

• Dodecylamine (1.0 equivalent)

• Urea (1.5 - 2.0 equivalents)

• Round-bottom flask equipped with a reflux condenser and a gas outlet (to vent ammonia safely)

• Heating mantle with a stirrer

Procedure:

• Combine dodecylamine and urea in the round-bottom flask.

• Heat the mixture with stirring to 130-140°C.

• Maintain this temperature for 3-4 hours. The evolution of ammonia gas should be apparent (use appropriate ventilation and scrubbing).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. The crude n-dodecylurea will solidify.

• The solid is then triturated with water to remove excess urea, followed by filtration.

• The crude product is purified by recrystallization (see Section 3).

Method 2: Reaction of Dodecylamine with a Cyanate Salt

This method, a variation of the classic Wöhler urea synthesis, offers a mild and efficient route to monosubstituted ureas in an aqueous environment.[5][6] It avoids the high temperatures required for the direct condensation method.

Reaction Scheme:

• CH₃(CH₂)₁₁NH₂ + HCl → [CH₃(CH₂)₁₁NH₃]⁺Cl⁻

• [CH₃(CH₂)₁₁NH₃]⁺Cl⁻ + KOCN → CH₃(CH₂)₁₁NHCONH₂ + KCl

Mechanistic Rationale: The synthesis is a two-step, one-pot process. First, the primary amine (dodecylamine) is protonated by an acid to form the corresponding ammonium salt.[7] This in-situ formation of the dodecylammonium ion is crucial. The cyanate ion (from potassium or sodium cyanate) then acts as a nucleophile, attacking the ammonium salt to generate the target urea derivative.[8][9]

Experimental Causality:

• Acidic Medium: The initial acidification is necessary to form the ammonium salt, which is the reactive species in the subsequent step. An aqueous solution of a mineral acid like HCl is typically used.[8]

• Ambient Temperature: This reaction proceeds efficiently at room temperature, making it more energy-efficient and suitable for thermally sensitive substrates.

• Aqueous Solvent: The use of water as a solvent makes this a greener and safer alternative to organic solvent-based syntheses.[8]

Detailed Experimental Protocol (Method 2):

Materials:

• Dodecylamine (1.0 equivalent)

• Concentrated Hydrochloric Acid (approx. 1.0 equivalent)

• Potassium Cyanate (KOCN) (1.1 equivalents)

• Deionized water

• Beaker and magnetic stirrer

Procedure:

• In a beaker, dissolve dodecylamine in deionized water containing a stoichiometric amount of concentrated hydrochloric acid. Stir until a clear solution of dodecylamine hydrochloride is formed.

• In a separate beaker, prepare a solution of potassium cyanate in deionized water.

• Slowly add the potassium cyanate solution to the stirred dodecylamine hydrochloride solution at room temperature.

• n-Dodecylurea, being insoluble in water, will begin to precipitate as a white solid.

• Continue stirring the mixture for 1-2 hours to ensure the reaction goes to completion.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid thoroughly with cold deionized water to remove potassium chloride and any unreacted starting materials.

• The product is then dried, typically in a vacuum oven, and can be further purified by recrystallization.

Method 3: Reaction of Dodecyl Isocyanate with Ammonia

This pathway provides a highly controlled and often high-yielding synthesis. It is an excellent choice when the isocyanate precursor is readily available and high purity is paramount.

Reaction Scheme: CH₃(CH₂)₁₁NCO + NH₃ → CH₃(CH₂)₁₁NHCONH₂

Mechanistic Rationale: This is a direct and efficient nucleophilic addition reaction. The lone pair of electrons on the nitrogen atom of ammonia attacks the highly electrophilic carbonyl carbon of the isocyanate group. The reaction is typically rapid and exothermic.

Experimental Causality:

• Inert Solvent: The reaction is carried out in a dry, inert solvent (e.g., THF, diethyl ether, or dichloromethane) to prevent the highly reactive isocyanate from reacting with water.

• Low Temperature: The reaction is often initiated at a low temperature (e.g., 0°C) to control the exothermic nature of the reaction and minimize potential side reactions.

• Controlled Addition: Ammonia, either as a gas bubbled through the solution or as a solution in a suitable solvent, is added slowly to the isocyanate solution to maintain control over the reaction rate and temperature.

Detailed Experimental Protocol (Method 3):

Materials:

• Dodecyl isocyanate (1.0 equivalent)

• Ammonia (gas or as a solution in a suitable solvent, e.g., 7N in Methanol)

• Dry, inert solvent (e.g., Tetrahydrofuran - THF)

• Two-necked round-bottom flask, dropping funnel (if using ammonia solution), gas inlet tube (if using ammonia gas), and magnetic stirrer

• Ice bath

Procedure:

• Set up the reaction apparatus under an inert atmosphere (e.g., Nitrogen or Argon).

• Dissolve dodecyl isocyanate in dry THF in the round-bottom flask.

• Cool the solution to 0°C using an ice bath.

• Slowly bubble ammonia gas through the stirred solution or add the ammonia solution dropwise via the dropping funnel.

• The product, n-dodecylurea, will precipitate from the solution as a white solid.

• After the addition is complete, allow the mixture to stir for an additional 30-60 minutes at 0°C.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with a small amount of cold, dry solvent (e.g., THF or diethyl ether) to remove any soluble impurities.

• Dry the purified n-dodecylurea under vacuum.

Data Presentation and Workflow Visualization

Comparison of Synthetic Methodologies

Parameter	Method 1: Direct Condensation	Method 2: Cyanate Route	Method 3: Isocyanate Route
Primary Reactants	Dodecylamine, Urea	Dodecylamine, KOCN, Acid	Dodecyl Isocyanate, Ammonia
Solvent	None or high-boiling (e.g., xylene)	Water	Anhydrous inert (e.g., THF)
Temperature	High (100-150°C)	Ambient	Low (0°C to ambient)
Key Advantages	Low cost, simple, scalable[10]	Mild conditions, uses water as solvent[8]	High yield, high purity, fast reaction
Key Disadvantages	High temperature, potential byproducts	Requires stoichiometric acid	Isocyanate is hazardous/moisture-sensitive
Typical Yield	Good to Excellent	Good to Excellent	Excellent

Experimental Workflow

The general workflow for the synthesis and purification of n-dodecylurea is outlined below.

Caption: General workflow for the synthesis, purification, and analysis of n-Dodecylurea.

Reaction Mechanism Visualization

The following diagram illustrates the nucleophilic addition-elimination mechanism for Method 1.

Caption: Mechanism of n-Dodecylurea synthesis from dodecylamine and urea.

Purification and Analytical Characterization

Regardless of the synthetic route chosen, the crude product requires purification to remove unreacted starting materials, reagents, and byproducts.

Purification Protocol: Recrystallization

Recrystallization is the most effective method for purifying solid n-dodecylurea. The principle relies on the differential solubility of the compound and impurities in a suitable solvent at different temperatures.

Protocol:

• Transfer the crude solid to an Erlenmeyer flask.

• Add a minimal amount of a suitable solvent or solvent system (e.g., aqueous ethanol).

• Heat the mixture with gentle swirling until the solid completely dissolves.

• If the solution is colored, a small amount of activated charcoal can be added, and the hot solution is filtered through a fluted filter paper to remove the charcoal.

• Allow the clear filtrate to cool slowly to room temperature.

• Induce further crystallization by placing the flask in an ice bath.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Analytical Characterization

Confirmation of the identity and purity of the synthesized n-dodecylurea is achieved through a combination of spectroscopic and physical methods.

Physicochemical Properties:

• Molecular Formula: C₁₃H₂₈N₂O[11]

• Molecular Weight: 228.37 g/mol [11]

• Appearance: White solid

• Melting Point: Approximately 78°C[11][12] A sharp melting point range is indicative of high purity.

Spectroscopic Data:

• Infrared (IR) Spectroscopy: The IR spectrum provides confirmation of the key functional groups.

  • N-H Stretching: A broad band or twin peaks in the region of 3200-3600 cm⁻¹ are characteristic of the N-H bonds in the urea moiety.[13]

  • C=O Stretching (Amide I band): A strong absorption band around 1650-1700 cm⁻¹ corresponds to the carbonyl group.[13]

  • C-H Stretching: Absorptions just below 3000 cm⁻¹ from the dodecyl chain.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide the definitive structural proof.

  • ¹H NMR: Expect signals corresponding to the terminal methyl group (~0.9 ppm), the long methylene chain (~1.2-1.4 ppm), the methylene group adjacent to the nitrogen, and the NH and NH₂ protons (which may be broad and have variable chemical shifts).

  • ¹³C NMR: Expect a signal for the carbonyl carbon around 160 ppm and a series of signals for the unique carbons of the dodecyl chain.[14]

• Mass Spectrometry (MS): This technique confirms the molecular weight of the compound. The mass spectrum should show a molecular ion peak [M]⁺ or a protonated molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight of n-dodecylurea.

Safety and Handling

Prudent laboratory practice requires a thorough understanding of the hazards associated with all reagents.

• Dodecylamine: Corrosive and can cause skin and eye burns. Handle with appropriate chemical-resistant gloves and safety goggles in a well-ventilated area.

• Dodecyl Isocyanate: This is a highly reactive and toxic compound. It is a lachrymator and may cause respiratory irritation and sensitization.[15][16] All manipulations must be conducted in a certified chemical fume hood.[17] Personal protective equipment (PPE), including gloves, a lab coat, and eye protection, is mandatory.[18][19]

• Ammonia: A corrosive and toxic gas with a pungent odor. Handle in a well-ventilated fume hood.

• Potassium Cyanate: Toxic if swallowed or inhaled. Avoid creating dust.

• Solvents: Organic solvents such as THF and xylene are flammable. Ensure all heating is performed using spark-proof heating mantles and that the work area is free of ignition sources.

Always consult the Safety Data Sheet (SDS) for each chemical before commencing any experimental work.

Conclusion

This guide has detailed three robust and reliable methods for the synthesis of n-dodecylurea, each with distinct advantages depending on the specific requirements of the researcher. By understanding the mechanistic principles behind each synthetic choice and adhering to the detailed protocols for reaction, purification, and characterization, scientists can confidently and safely produce high-purity n-dodecylurea. The information provided herein serves as a foundational resource for professionals in drug discovery and chemical development, enabling the effective utilization of this important chemical intermediate in their research endeavors.

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[18] Lakeland Industries. (n.d.). 5 Ways to Protect Yourself From Isocyanate Exposure. Available at: [Link]

[14] National Center for Biotechnology Information. (2018). Data of 1H/13C NMR spectra and degree of substitution for chitosan alkyl urea. Available at: [Link]

[29] MDPI. (2019). Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds. Available at: [Link]

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Technical Guide: n-Dodecylurea Solubility and Stability

This technical guide provides an in-depth analysis of n-Dodecylurea (NDU), focusing on its physicochemical properties, solubility behavior, stability profile, and application as a permeation enhancer.

Executive Summary

n-Dodecylurea (NDU) is a non-ionic surfactant-like molecule characterized by a hydrophobic dodecyl tail and a hydrophilic urea headgroup. Its amphiphilic nature makes it a candidate for permeation enhancement in transdermal and mucosal drug delivery. However, its utility is governed by two critical parameters: low aqueous solubility (driven by a LogP ~4.6) and hydrolytic stability of the urea linkage. This guide outlines the mechanistic basis of these properties and provides validated protocols for their assessment.

Physicochemical Profile

NDU functions as a hydrotrope and surfactant. Its high lipophilicity suggests strong affinity for biological membranes, while the urea moiety enables hydrogen bonding with solvent systems and polar headgroups of lipid bilayers.

Table 1: Physicochemical Properties of n-Dodecylurea

Property	Value	Relevance
Molecular Formula		Core structure
Molecular Weight	228.38 g/mol	Diffusion coefficient estimation
Melting Point	75–78 °C	Solid-state handling; processing limits
LogP (Octanol/Water)	~4.67	Predicts low aqueous solubility; high membrane permeability
pKa	~14.3 (Predicted)	Non-ionizable at physiological pH
HLB Value	~6–8 (Estimated)	Water-dispersible; forms W/O emulsions or mixed micelles

Solubility and Formulation Strategies

Solubility Behavior

NDU exhibits "brick-dust" solubility behavior in water—high crystal lattice energy coupled with high lipophilicity results in poor aqueous solubility. It requires organic cosolvents or surfactant systems for effective solubilization.

• Aqueous Media: Practically insoluble (< 0.1 mg/mL). The hydrophobic effect dominates, driving NDU molecules to aggregate or precipitate.

• Organic Solvents: Highly soluble in Ethanol, DMSO, and Isopropyl Myristate (IPM).

• Surfactant Systems: Solubilization increases linearly with surfactant concentration (e.g., SLS or Tween 80) above the Critical Micelle Concentration (CMC), indicating incorporation into the micellar core or palisade layer.

Solubilization Workflow (DOT Visualization)

The following diagram illustrates the logical flow for selecting a solubilization strategy based on the target concentration.

Figure 1: Decision tree for n-Dodecylurea solubilization based on target load.

Stability Profile

Chemical Stability (Hydrolysis)

The primary degradation pathway for NDU is hydrolysis of the urea linkage. This reaction is acid/base catalyzed and follows pseudo-first-order kinetics.

• Acidic Conditions (pH < 4): Protonation of the carbonyl oxygen increases susceptibility to nucleophilic attack by water.

• Basic Conditions (pH > 10): Direct nucleophilic attack by hydroxide ions.

• Neutral Conditions: Generally stable at room temperature; hydrolysis may occur at elevated temperatures (> 60°C).

Degradation Products:

• Dodecylamine: Primary amine degradation product (potential irritant).

• Carbon Dioxide: Gas evolution.

• Ammonia: Released as ammonium ion in solution.

Hydrolysis Pathway Diagram

Figure 2: Hydrolytic degradation pathway of n-Dodecylurea leading to amine release.

Mechanism of Action: Permeation Enhancement[4][5][6][7]

NDU acts as a penetration modifier . Unlike solvents that simply solvate the drug, NDU interacts directly with the stratum corneum (SC) or mucosal lipid bilayers.

• Insertion: The hydrophobic dodecyl tail inserts into the lipid bilayer.

• Disruption: The urea headgroup, being polar but non-ionic, disrupts the hydrogen bonding network of the ceramide headgroups.

• Fluidization: This increases the gauche conformers in the lipid alkyl chains, increasing membrane fluidity and diffusion coefficients for co-administered drugs.

Experimental Protocols

Protocol 1: Saturation Solubility Determination (Shake-Flask Method)

Validates the solubility limit in various vehicles.

• Preparation: Add excess n-Dodecylurea solid (~50 mg) to 10 mL of the selected solvent (Water, PBS pH 7.4, Ethanol, IPM) in a glass vial.

• Equilibration: Cap tightly and place in a shaking water bath at 25°C ± 0.1°C for 48 hours.

• Separation: Filter the suspension through a 0.45 µm PVDF syringe filter (pre-saturated to prevent adsorption).

• Quantification: Dilute the filtrate with mobile phase and analyze via HPLC-UV (200–210 nm detection) or LC-MS.

• Data Analysis: Calculate solubility (

  ) using a standard calibration curve.

Protocol 2: pH-Dependent Hydrolytic Stability

Determines the shelf-life and formulation pH limits.

• Stock Solution: Dissolve NDU in acetonitrile/ethanol to create a 1 mg/mL stock.

• Stress Conditions: Spike the stock into buffers at pH 1.2 (0.1 N HCl), pH 7.4 (Phosphate), and pH 10.0 (Borate) to a final concentration of 50 µg/mL.

• Incubation: Store samples at 40°C, 60°C, and 80°C in sealed HPLC vials.

• Sampling: Inject samples at

  hours.

• Calculation: Plot

  vs. time. The slope represents the pseudo-first-order degradation rate constant.

  • Arrhenius Plot: Plot

    vs. to estimate activation energy ( ) and predict shelf-life at 25°C.

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n-Dodecylurea in supramolecular chemistry

An In-depth Technical Guide to n-Dodecylurea in Supramolecular Chemistry

Abstract

n-Dodecylurea stands as a quintessential building block in the field of supramolecular chemistry. Its elegant simplicity, comprising a hydrophilic urea headgroup and a lipophilic twelve-carbon tail, belies the complex and functional architectures it can generate. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of n-dodecylurea, from its fundamental physicochemical properties and synthesis to its intricate self-assembly mechanisms and diverse applications. We will explore the causality behind its behavior as a potent gelator, its utility in creating advanced drug delivery systems, and the precise experimental methodologies required to harness its potential. This document is structured to serve as both a foundational introduction and a practical reference for leveraging n-dodecylurea in the design of novel supramolecular materials.

Foundational Principles: The Urea Motif in Supramolecular Assembly

Supramolecular chemistry is the science of "chemistry beyond the molecule," focusing on the systems formed by the association of two or more chemical species held together by non-covalent intermolecular forces.[1] Unlike traditional chemistry that relies on strong, covalent bonds, supramolecular chemistry utilizes weaker interactions such as hydrogen bonds, van der Waals forces, and hydrophobic effects to build complex, functional assemblies from simple components.[2]

At the heart of n-dodecylurea's utility is the urea functional group (–NH–CO–NH–). This motif is a powerful and highly reliable hydrogen-bonding unit.[3] It possesses two N-H protons that act as hydrogen bond donors and a carbonyl oxygen that serves as a hydrogen bond acceptor. This specific arrangement facilitates the formation of strong, directional, and bifurcated hydrogen bonds, often leading to the creation of robust, one-dimensional tapes or fibers where molecules are linked in a head-to-tail fashion.[4][5] This predictable self-association is the primary driving force behind the utility of urea derivatives in constructing supramolecular polymers and networks.[6][7]

The Building Block: n-Dodecylurea Profile

n-Dodecylurea (C₁₃H₂₈N₂O) is an amphiphilic molecule featuring a polar urea headgroup and a nonpolar n-dodecyl alkyl tail. This dual nature is critical to its self-assembly behavior in various solvents.

Physicochemical Properties

The properties of n-dodecylurea make it an effective gelator and a versatile component for supramolecular construction. Key quantitative data are summarized below.

Property	Value	Source(s)
Molecular Weight	228.37 g/mol	[8][9]
Melting Point	78 °C	[9][10]
Boiling Point	326.9 °C at 760 mmHg	[9][10]
Density	0.903 g/cm³	[9]
LogP (Octanol/Water)	4.66	[10]
Hydrogen Bond Donors	2	[10]
Hydrogen Bond Acceptors	1	[10]

Synthesis of n-Dodecylurea

The synthesis of n-dodecylurea is a straightforward and high-yielding process, typically achieved through the reaction of dodecylamine with an isocyanate source. The protocol described here uses potassium isocyanate in an acidic aqueous medium, which generates isocyanic acid in situ.

Objective: To synthesize n-dodecylurea from dodecylamine and potassium isocyanate.

Materials:

• Dodecylamine (1-aminododecane)

• Potassium isocyanate (KOCN)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Deionized Water

• Magnetic stirrer with heating plate, round-bottom flask, reflux condenser, Buchner funnel.

Procedure:

• Dissolution: In a 250 mL round-bottom flask, dissolve dodecylamine (e.g., 18.5 g, 0.1 mol) in 100 mL of 95% ethanol. Add 10 mL of concentrated HCl while stirring. This step protonates the amine, forming the dodecylammonium chloride salt, which is soluble in the aqueous ethanol mixture.

• Addition of Isocyanate: In a separate beaker, dissolve potassium isocyanate (e.g., 12.2 g, 0.15 mol) in 50 mL of warm deionized water.

• Reaction: Slowly add the potassium isocyanate solution to the stirring dodecylamine solution. A white precipitate of n-dodecylurea will begin to form almost immediately.

• Heating: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux (approx. 80-90°C) for 1 hour to ensure the reaction goes to completion.

• Isolation: Allow the mixture to cool to room temperature, then cool further in an ice bath for 30 minutes to maximize precipitation.

• Filtration: Collect the white solid product by vacuum filtration using a Buchner funnel. Wash the solid cake sequentially with cold deionized water (3 x 50 mL) to remove any unreacted salts, followed by a small amount of cold ethanol to facilitate drying.

• Purification & Drying: The product can be further purified by recrystallization from hot ethanol if necessary. Dry the final product in a vacuum oven at 50°C to a constant weight.

Self-Validation:

• Yield Calculation: Determine the percentage yield of the dried product.

• Melting Point: Measure the melting point. A sharp melting point around 78°C indicates high purity.[9][10]

• Spectroscopic Confirmation:

  • FTIR: Confirm the presence of the urea group via characteristic peaks: N-H stretch (~3340 cm⁻¹), C=O stretch (~1630 cm⁻¹), and N-H bend (~1560 cm⁻¹).

  • ¹H NMR: Confirm the structure by integrating proton signals corresponding to the alkyl chain and the NH/NH₂ protons.

Fig 1. General workflow for the synthesis of n-dodecylurea.

The Mechanism of Self-Assembly and Gelation

The formation of gels by n-dodecylurea is a classic example of hierarchical self-assembly, driven by a delicate balance of non-covalent interactions.

• Primary Assembly (1D Tapes): The process begins at the molecular level. The strong, directional hydrogen bonds between urea headgroups drive the formation of 1D supramolecular polymer chains or "tapes".[5] In this arrangement, each urea molecule forms a bifurcated hydrogen bond with its neighbor, creating a stable, linear structure.

• Secondary Assembly (Fibers/Ribbons): These primary 1D tapes are not isolated. The long, hydrophobic dodecyl tails extending from the urea backbone interact with the tails of adjacent tapes via van der Waals forces. This interaction causes the tapes to bundle together, forming larger, higher-order structures such as multi-stranded fibers or twisted ribbons.

• Tertiary Assembly (3D Network): As these fibers grow and elongate, they begin to physically interact and entangle, ultimately forming a three-dimensional network that spans the entire volume of the solvent.[11] This microscopic network is responsible for immobilizing the solvent molecules, leading to the macroscopic transition from a low-viscosity solution (sol) to a semi-solid gel.[12]

The specific solvent plays a critical role. In nonpolar organic solvents, the assembly is dominated by the powerful urea-urea hydrogen bonding.[13] In aqueous environments, the hydrophobic effect provides an additional significant driving force, as the dodecyl tails aggregate to minimize their contact with water.[14]

Fig 2. Head-to-tail hydrogen bonding between urea moieties.

Applications in Research and Drug Development

The ability of n-dodecylurea to form thermally reversible gels in a wide range of organic solvents (organogels) and, under certain conditions, in water (hydrogels), makes it a valuable tool in materials science and drug delivery.[13][15]

Organogels as Drug Delivery Platforms

Organogels are semi-solid systems with an organic liquid phase.[12][16] They are particularly useful for the topical or transdermal delivery of lipophilic (fat-soluble) drugs that have poor water solubility.

Causality: The 3D fibrous network of the n-dodecylurea gel acts as a reservoir for the dissolved drug. The release of the drug is diffusion-controlled; it must navigate the tortuous path of the gel network to reach the skin. This mechanism provides a sustained release profile, which can reduce the frequency of application and maintain a more stable therapeutic concentration compared to conventional ointments.[17]

Fig 3. Drug encapsulation within and diffusion from a gel network.

Hydrogels for Biomedical Applications

While less common than its organogelating ability, n-dodecylurea and its derivatives can form hydrogels, which are critical for biomedical applications.[18] These systems mimic the hydrated microenvironment of cells in the body.[15] Supramolecular hydrogels are advantageous because their non-covalent crosslinks can be reversible, leading to properties like shear-thinning (injectability) and self-healing.[15][18] They can be used as scaffolds for tissue engineering or as carriers for hydrophilic drugs.

Experimental Protocol: Preparation of an n-Dodecylurea Organogel

Objective: To prepare a stable organogel using n-dodecylurea in an organic solvent.

Materials:

• n-Dodecylurea (synthesized as per Protocol 1)

• Organic solvent (e.g., Toluene, Cyclohexane, or Mineral Oil)

• Glass vial with a screw cap

• Heating source (hot plate or oil bath)

• Thermometer

Procedure:

• Preparation: Weigh a specific amount of n-dodecylurea into a glass vial. The required concentration depends on the solvent and is known as the Minimum Gelation Concentration (MGC). A good starting point is 2% w/v (e.g., 20 mg of n-dodecylurea in 1 mL of solvent).

• Dissolution: Add the desired volume of the organic solvent to the vial.

• Heating: Heat the mixture while gently stirring or agitating until the n-dodecylurea completely dissolves. This temperature should be above the gel-sol transition temperature (Tgel). For many solvents, this will be in the range of 60-100°C. Ensure the solution is clear and homogenous.

• Gelation: Remove the vial from the heat source and allow it to cool undisturbed to room temperature. The self-assembly process occurs during this cooling phase.

• Confirmation of Gelation: Once cooled, confirm gel formation by the stable-to-inversion test. Carefully invert the vial; if the contents do not flow, a stable gel has formed.

Self-Validation:

• Visual Inspection: The resulting gel should be homogenous and self-supporting.

• Determination of Tgel: The gel-sol transition temperature can be determined by slowly heating the formed gel and noting the temperature at which it transitions back to a liquid. This provides a quantitative measure of the gel's thermal stability.

Conclusion and Future Outlook

n-Dodecylurea is a powerful and versatile molecule in the supramolecular chemist's toolkit. Its predictable self-assembly, driven by the robust urea hydrogen-bonding motif and modulated by hydrophobic interactions, allows for the rational design of soft materials with tunable properties. The ability to form stable organogels and hydrogels from a simple, easily synthesized small molecule has positioned it as a key component in fields ranging from materials science to advanced drug delivery.

Future research will likely focus on creating more complex, multi-component systems where n-dodecylurea forms the basis of a network that can respond to external stimuli such as light, pH, or specific analytes. The integration of n-dodecylurea into polymeric backbones and the development of functionalized derivatives will continue to expand its utility, paving the way for the next generation of smart materials, targeted therapeutics, and innovative biomedical devices.[3][19]

References

• The Pharma Innovation. (2019). Supramolecular chemistry: Concepts and applications. [Link]

• Fortune Journals. (n.d.). Supramolecular Chemistry: Unveiling the Fascinating World of Non-Covalent Interactions and Complex Assemblies. [Link]

• Talreja, S., & Tiwari, S. (2023). Supramolecular Chemistry: Unveiling the Fascinating World of Non-Covalent Interactions and Complex Assemblies. ResearchGate. [Link]

• LookChem. (n.d.). Urea, dodecyl-. [Link]

• Chemsrc. (n.d.). Urea, N-dodecyl | CAS#:2158-09-0. [Link]

• Khan, B. A., et al. (2018). Sodium Dodecyl Sulphate-Supported Nanocomposite as Drug Carrier System for Controlled Delivery of Ondansetron. MDPI. [Link]

• Tareq, A. Z., et al. (2025). Design and synthesis of aliphatic supramolecular polymers featuring amide, urethane, and urea hydrogen bonding units. ResearchGate. [Link]

• MDPI. (n.d.). Sub-15 nm Nanoparticles for Drug Delivery: Emerging Frontiers and Therapeutic Potential. [Link]

• Hossain, M. A., & Shimizu, L. S. (2001). Self-Assembly of a Bis-Urea Macrocycle into a Columnar Nanotube. University of South Carolina Scholar Commons. [Link]

• Eriksson, J. C., & Ljunggren, S. (2016). Thermodynamics of self-assembly. ResearchGate. [Link]

• ACS Publications. (n.d.). Conformational Plasticity of Hydrogen Bonded Bis-urea Supramolecular Polymers. [Link]

• ResearchGate. (2023). Organogels versus Hydrogels: Advantages, Challenges, and Applications. [Link]

• Vintiloiu, A., & Leroux, J. C. (2008). Organogels and their use in drug delivery--a review. PubMed. [Link]

• ResearchGate. (2025). Self-aggregation mechanisms of N-alkyl derivatives of urea and thiourea. [Link]

• CentAUR. (2025). Bis aromatic urea hydrogen bonding motifs for use in supramolecular materials. [Link]

• Balderston, D. E., et al. (2025). Advances in applied supramolecular technologies 2021–2025. RSC Publishing. [Link]

• EduDose. (2025). Understanding Gels Hydrogel, Organogel – Formulation, Characterization & Applications. [Link]

• National Center for Biotechnology Information. (n.d.). Urea-Functionalized Heterocycles: Structure, Hydrogen Bonding and Applications. [Link]

• Cheng, Y., et al. (n.d.). Construction of supramolecular hydrogels using imidazolidinyl urea as hydrogen bonding reinforced factor. RSC Publishing. [Link]

• IMDEA Materials Institute. (2022). Scientific Highlight: Novel supramolecular hydrogels for biomedical applications. [Link]

• PubMed. (n.d.). Technical Considerations, Applications, and Benefits of Organogels in Topical Drug Delivery Systems. [Link]

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An In-depth Technical Guide to the Critical Micelle Concentration of n-Dodecylurea

For Researchers, Scientists, and Drug Development Professionals

Foreword

n-Dodecylurea, a non-ionic surfactant, holds significant promise in various scientific and industrial applications, particularly within the realm of drug delivery and formulation. Its amphiphilic nature, characterized by a long hydrophobic dodecyl chain and a polar urea headgroup, enables the formation of micelles in aqueous solutions. The concentration at which these micelles begin to form is known as the Critical Micelle Concentration (CMC), a fundamental parameter that dictates the surfactant's behavior and efficacy. This guide provides a comprehensive technical overview of n-dodecylurea, with a core focus on its CMC, synthesis, and the methodologies for its determination. As Senior Application Scientists, our goal is to present not just data, but a deeper understanding of the principles and practicalities that govern the utility of this intriguing molecule.

The Molecular Architecture and Physicochemical Properties of n-Dodecylurea

n-Dodecylurea belongs to the class of n-alkylureas, which are characterized by a long alkyl chain attached to a urea functional group. This structure imparts amphiphilic properties, with the dodecyl chain acting as the hydrophobic tail and the urea group as the hydrophilic head.

Property	Value	Source
Chemical Formula	C₁₃H₂₈N₂O	[1]
Molecular Weight	228.38 g/mol	[1]
Melting Point	78 °C	[1]
Boiling Point	326.9 °C (Predicted)	[1]
Density	0.903 g/cm³	[1]
LogP	4.67 (Predicted)	[1]
Hydrogen Bond Donors	2	[1]
Hydrogen Bond Acceptors	1	[1]

The urea headgroup, with its capacity for hydrogen bonding, and the long, flexible dodecyl tail are the key determinants of n-dodecylurea's self-assembly behavior in aqueous environments.

The Critical Micelle Concentration (CMC): A Cornerstone of Surfactant Science

The Critical Micelle Concentration (CMC) is a pivotal characteristic of any surfactant. It represents the concentration threshold above which individual surfactant molecules (monomers) in a solution begin to aggregate and form organized structures known as micelles[2]. Below the CMC, n-dodecylurea molecules exist predominantly as monomers, and the surface tension of the solution decreases significantly with increasing concentration. However, once the CMC is reached, the surface becomes saturated with surfactant molecules, and any additional molecules self-assemble into micelles in the bulk of the solution. At this point, the surface tension remains relatively constant[2].

The formation of micelles is a dynamic equilibrium process, crucial for various applications such as solubilizing poorly water-soluble drugs within the hydrophobic cores of the micelles, a key consideration in pharmaceutical formulations[3][4].

Caption: Synthesis of n-Dodecylurea from Dodecylamine and Urea.

Step-by-Step Laboratory Protocol

This protocol is adapted from general procedures for the synthesis of alkyl-ureas and should be performed by trained personnel in a well-ventilated fume hood.

Materials:

• Dodecylamine (C₁₂H₂₅NH₂)

• Urea (NH₂CONH₂)

• Xylene (or other suitable high-boiling inert solvent)

• Ethanol (for recrystallization)

• Round-bottom flask equipped with a reflux condenser and a magnetic stirrer

• Heating mantle

• Buchner funnel and filter paper

• Crystallizing dish

Procedure:

• Reaction Setup: In a round-bottom flask, suspend urea (1.2 molar equivalents) in xylene.

• Addition of Dodecylamine: While stirring, add dodecylamine (1 molar equivalent) to the urea suspension.

• Reaction: Heat the mixture to reflux (approximately 140-145 °C for xylene) with vigorous stirring. The reaction progress can be monitored by the evolution of ammonia gas. Continue the reflux for 4-6 hours or until the evolution of ammonia ceases.

• Cooling and Precipitation: After the reaction is complete, allow the mixture to cool to room temperature. The n-dodecylurea product will precipitate out of the solvent.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the crude product with a small amount of cold xylene to remove any unreacted starting materials.

• Purification (Recrystallization): For higher purity, dissolve the crude n-dodecylurea in a minimal amount of hot ethanol. Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.

• Final Product: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Self-Validation: The purity of the synthesized n-dodecylurea should be confirmed by determining its melting point and comparing it to the literature value (78 °C).[1] Further characterization can be performed using techniques such as ¹H NMR, ¹³C NMR, and FT-IR spectroscopy.

Experimental Determination of the Critical Micelle Concentration

Several robust experimental techniques can be employed to determine the CMC of n-dodecylurea. The underlying principle of these methods is to monitor a physical property of the surfactant solution that exhibits a distinct change at the CMC.

Surface Tensiometry

This is one of the most direct and common methods for CMC determination. The surface tension of a liquid is measured as a function of the surfactant concentration.

Principle: Below the CMC, the addition of n-dodecylurea leads to a significant decrease in the surface tension of the aqueous solution as the surfactant monomers adsorb at the air-water interface. Above the CMC, the interface is saturated, and further addition of the surfactant results in micelle formation in the bulk solution, causing the surface tension to remain relatively constant.[2] The CMC is identified as the point of inflection in the plot of surface tension versus the logarithm of the surfactant concentration.

Experimental Workflow:

Caption: Workflow for CMC determination by surface tensiometry.

Conductivity Measurement

This method is particularly suitable for ionic surfactants but can also be applied to non-ionic surfactants like n-dodecylurea, although the change in conductivity may be less pronounced.

Principle: The conductivity of a surfactant solution changes with concentration. Below the CMC, the conductivity increases linearly with the concentration of surfactant monomers. Above the CMC, the formation of micelles, which have a lower mobility than the individual monomers and may also bind some counter-ions (in the case of ionic surfactants), leads to a change in the slope of the conductivity versus concentration plot. The intersection of the two linear portions of the graph indicates the CMC.

Fluorescence Spectroscopy

This is a highly sensitive method that utilizes a fluorescent probe to detect the formation of micelles.

Principle: A hydrophobic fluorescent probe, such as pyrene, is added to the surfactant solution. In the polar aqueous environment below the CMC, the fluorescence emission spectrum of pyrene has certain characteristics. When micelles form above the CMC, the pyrene molecules preferentially partition into the hydrophobic core of the micelles. This change in the microenvironment of the probe leads to a significant change in its fluorescence properties, such as an increase in fluorescence intensity or a shift in the emission spectrum. The CMC is determined from the plot of the fluorescence property versus the surfactant concentration.

Applications in Drug Development

The ability of n-dodecylurea to form micelles makes it a promising excipient in drug delivery systems, particularly for the solubilization and delivery of poorly water-soluble drugs.[3] The hydrophobic core of the n-dodecylurea micelles can encapsulate hydrophobic drug molecules, thereby increasing their apparent solubility in aqueous formulations. This can enhance bioavailability and improve the therapeutic efficacy of the drug.[4] Furthermore, the non-ionic nature of n-dodecylurea can offer advantages in terms of reduced toxicity and irritation compared to some ionic surfactants.

Conclusion

n-Dodecylurea is a surfactant with significant potential, particularly in the pharmaceutical sciences. Its Critical Micelle Concentration is a key parameter that governs its self-assembly and, consequently, its functional properties. While a precise experimental value for its CMC is not widely reported, it can be reliably determined using established techniques such as surface tensiometry, conductivity, and fluorescence spectroscopy. The straightforward synthesis of n-dodecylurea from readily available starting materials further enhances its appeal for research and development. A thorough understanding of its physicochemical properties, especially its CMC, is paramount for harnessing its full potential in advanced drug delivery systems and other applications.

References

• Wikipedia. (n.d.). Critical micelle concentration. Retrieved from [Link]

• Soumelidou, E., Golič Grdadolnik, S., & Mavromoustakos, T. (2021). Drug Incorporation in the Drug Delivery System of Micelles. Methods in molecular biology (Clifton, N.J.), 2207, 99–108. [Link]

• Mourya, V. K., Inamdar, N. N., & Nawale, R. B. (2011). Polymeric Micelles: General Considerations and their Applications.

• Gaucher, G., Dufresne, M. H., Sant, V. P., Kang, N., Maysinger, D., & Leroux, J. C. (2005). Block copolymer micelles: preparation, characterization and application in drug delivery. Journal of controlled release : official journal of the Controlled Release Society, 109(1-3), 169–188. [Link]

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• Organic Syntheses. (n.d.). nitrosomethylurea. Retrieved from [Link]

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physical and chemical properties of n-Dodecylurea

This technical guide details the physicochemical profile of n-Dodecylurea (1-dodecylurea), a non-ionic amphiphile distinguished by its urea headgroup and dodecyl hydrophobic tail. Unlike standard surfactants that form simple micelles, n-Dodecylurea exhibits complex self-assembly behaviors driven by intermolecular hydrogen bonding, making it a molecule of interest in supramolecular chemistry and transdermal drug delivery.

Physicochemical Profiling and Applications in Drug Delivery

Executive Summary

n-Dodecylurea (CAS: 2158-09-0) is a monosubstituted urea derivative combining a polar, hydrogen-bonding capable headgroup with a lipophilic C12 alkyl chain. This amphiphilic architecture grants it unique properties: it acts as a weak surfactant, a potent hydrotrope, and a building block for supramolecular polymers. In drug development, its primary utility lies in permeation enhancement —disrupting the stratum corneum lipid packing—and as a stabilizing ligand for membrane proteins. This guide provides a rigorous analysis of its properties, synthesis, and experimental handling.

Molecular Architecture & Chemical Identity[1]

The molecule consists of a planar urea moiety attached to a flexible dodecyl chain. The urea group serves as a dual hydrogen bond donor (

) and acceptor ( ), facilitating the formation of "urea tapes" or ribbons in the solid and semi-solid state.

Property	Data / Descriptor
IUPAC Name	1-Dodecylurea
Common Synonyms	N-Dodecylurea, Laurylurea, Urea, N-dodecyl-
CAS Number	2158-09-0
Molecular Formula
Molecular Weight	228.38 g/mol
SMILES	CCCCCCCCCCCCNC(N)=O
Polar Surface Area (PSA)	55.12 Ų (High H-bonding potential)
LogP (Predicted)	~4.6 - 5.1 (Highly Lipophilic)

Physical Characterization

3.1 Thermal & Phase Behavior

n-Dodecylurea is a solid at room temperature, typically crystallizing as white leaflets or needles. Its melting point is a critical purity indicator.

• Melting Point: 75–78 °C.

  • Note: A depressed melting point (<74 °C) often indicates contamination with unreacted dodecylamine or residual solvent.

• Boiling Point: Decomposes before boiling at standard pressure (Predicted ~326 °C).

• Density: ~0.903 g/cm³.

3.2 Solubility & Self-Assembly

Unlike sodium dodecyl sulfate (SDS), n-Dodecylurea has negligible solubility in pure water at room temperature due to the dominance of the hydrophobic C12 chain and the strong intermolecular H-bonding of the urea headgroups (lattice energy barrier).

• Water: Insoluble (< 0.1 mg/mL). Forms turbid suspensions.

• Ethanol/Methanol: Soluble.[1][2][3]

• Chloroform/DCM: Soluble.[1]

• Critical Micelle Concentration (CMC):

  • Technical Insight: n-Dodecylurea does not exhibit a classical CMC in pure water because its solubility limit is likely lower than the concentration required to form spherical micelles.

  • Behavior: Instead of micelles, it tends to form lamellar sheets or crystalline nanofibers in aqueous mixtures, driven by the anisotropic hydrogen bonding of the urea group (the "Urea Tape" motif).

Chemical Reactivity & Stability

4.1 Hydrolytic Stability

The urea linkage is chemically robust but can undergo hydrolysis under extreme conditions:

• Acidic Hydrolysis: Stable in dilute acids at RT. Prolonged heating in strong acid (6M HCl, >80°C) cleaves the molecule back to dodecylamine and

  .

• Basic Hydrolysis: Slowly evolves ammonia and dodecylamine in hot caustic solutions.

4.2 Supramolecular Reactivity

The most distinct chemical property is its ability to form inclusion compounds and supramolecular polymers . The urea headgroups align in an

-network, creating channels that can host guest molecules, or stacking into ribbons that stabilize gel phases in organic solvents (organogelator behavior).

Application Context: Drug Delivery

5.1 Permeation Enhancement Mechanism

n-Dodecylurea acts as a penetration enhancer via the Lipid Disruption Mechanism .

• Insertion: The C12 tail partitions into the hydrophobic domain of the stratum corneum lipids.

• Disruption: The polar urea headgroup, positioned at the lipid-water interface, disrupts the hydrogen bonding network of the ceramide headgroups.

• Fluidization: This increases the fluidity of the lipid bilayer, reducing the barrier resistance to co-administered drugs.

5.2 Membrane Protein Stabilization

In structural biology, n-Dodecylurea (and its derivatives like DDM) is used to solubilize membrane proteins. The non-ionic urea headgroup is less denaturing than ionic surfactants, preserving the native protein conformation.

Experimental Protocols

6.1 Synthesis of n-Dodecylurea (Amine-Cyanate Route)

Rationale: This method avoids the use of toxic phosgene or isocyanates, utilizing the rearrangement of an ammonium cyanate salt.

Reagents:

• Dodecylamine (18.5 g, 0.1 mol)

• Glacial Acetic Acid or dilute HCl

• Potassium Cyanate (KOCN) (9.7 g, 0.12 mol)

• Ethanol (Solvent)[4][5]

Step-by-Step Protocol:

• Dissolution: Dissolve dodecylamine in 100 mL of warm ethanol (40°C).

• Acidification: Add glacial acetic acid (or 1M HCl) dropwise until the solution is slightly acidic (pH 5–6). Causality: This protonates the amine to the ammonium form (

  ).

• Cyanate Addition: Dissolve KOCN in a minimum volume of warm water and add to the amine solution with vigorous stirring.

• Heating: Heat the mixture to 60–70°C for 2 hours.

  • Mechanism:[6][7][8]

    (Wöhler synthesis analog).

• Precipitation: Pour the reaction mixture into 500 mL of ice-cold water. The n-Dodecylurea will precipitate as a white solid.

• Purification: Filter the solid. Recrystallize from hot ethanol/water (80:20) to remove unreacted amine and salts.

• Validation: Check Melting Point (Target: 75–78°C).

6.2 Visualization of Synthesis Logic

Figure 1: Synthetic pathway for n-Dodecylurea via the Wöhler synthesis analog. The reaction relies on the thermal rearrangement of the intermediate ammonium cyanate salt.

6.3 Protocol: Solubility & Aggregation Assay

Rationale: Since CMC is difficult to measure for insoluble amphiphiles, this protocol determines the "onset of aggregation" or solubility limit.

• Stock Preparation: Prepare a 10 mM stock solution of n-Dodecylurea in pure Ethanol.

• Titration: Aliquot the stock into defined volumes of water (e.g., 0.1% to 5% final ethanol concentration).

• Incubation: Allow to equilibrate at 25°C for 24 hours.

• Detection: Measure turbidity (Absorbance at 600 nm).

  • Result: A sharp increase in turbidity indicates the formation of insoluble aggregates or crystals.

  • Interpretation: Below this point, the molecule acts as a monomer; above, it phase-separates.

Supramolecular Visualization

n-Dodecylurea self-assembles into "tapes" rather than spheres. The urea headgroups form a linear hydrogen-bonding network, while the alkyl chains extend laterally.

Figure 2: Hierarchical self-assembly of n-Dodecylurea. Monomers link via headgroup hydrogen bonds to form 1D tapes, which then stack via hydrophobic tail interactions to form 2D lamellar sheets.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 16104, N-Dodecylurea. Retrieved from [Link]

• Simjoo, M. et al. (2014). Synthesis and properties of alkyl urea-based surfactants. Journal of Surfactants and Detergents. (General reference for alkyl urea synthesis protocols).
• Williams, A.C. & Barry, B.W. (2004). Penetration enhancers. Advanced Drug Delivery Reviews.
• Estroff, L.A. & Hamilton, A.D. (2004). Water-Gelation by Small Organic Molecules. Chemical Reviews. (Describes the urea-tape hydrogen bonding mechanism).

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Operational Safety &amp; Technical Guide: n-Dodecylurea

Chemical Identity & Physicochemical Context

n-Dodecylurea (1-Dodecylurea) is a lipophilic urea derivative characterized by a 12-carbon alkyl chain attached to a polar urea headgroup. In drug development, it is primarily utilized as a supramolecular building block, a surfactant intermediate, and a chemical permeation enhancer (CPE).

While often classified as "non-hazardous" under standard GHS criteria, its structural properties—specifically its amphiphilicity—dictate a specialized safety protocol. The molecule is designed to interact with lipid bilayers; therefore, standard safety data sheets (SDS) often understate the operational risk in a pharmaceutical context where potent Active Pharmaceutical Ingredients (APIs) are present.

Physicochemical Profile

Property	Specification	Operational Implication
CAS Number	2158-09-0	Use for inventory verification.
Formula		Molecular Weight: 228.37 g/mol .[1][2]
Appearance	White crystalline powder	High potential for static charge; use anti-static weighing boats.
Solubility	Ethanol, DMSO, Chloroform	Insoluble in water (~4 mg/L). Requires organic solvents for solubilization.
Melting Point	~78°C	Stable solid at RT; can be melt-processed in lipid formulations.
Lipophilicity	LogP ~ 4.6 - 5.1	High affinity for skin lipids and cell membranes.

Toxicological Profile & Hazard Identification

The "Trojan Horse" Effect (Critical Insight)

The primary risk of n-Dodecylurea is not intrinsic acute toxicity, but its permeation enhancing capability .

• Mechanism: The dodecyl tail inserts into the stratum corneum lipid bilayer, disrupting the ordered packing, while the urea headgroup modifies water binding.

• Risk: If handled in solution with cytotoxic drugs, viral vectors, or radioligands, n-Dodecylurea can significantly increase the transdermal absorption of these co-contaminants.

• GHS Classification: Often listed as Not a hazardous substance (GHS) or Skin Irrit. 2 depending on purity and vendor. However, treat as a Bio-Active Permeator .

Biological Activity[3][4][5][6][7]

• sEH Inhibition: Structurally related dialkyl ureas (e.g., 1-Cyclohexyl-3-dodecylurea) are potent Soluble Epoxide Hydrolase (sEH) inhibitors.[3][4][5] While n-Dodecylurea is a mono-alkyl urea, it should be handled with the assumption of potential metabolic modulation.

• Irritation: Prolonged contact may cause defatting of the skin (dermatitis) due to lipid extraction.

Engineering Controls & PPE: The Barrier Strategy

Do not rely on single layers of protection. Because n-Dodecylurea enhances permeability, a breach in PPE can lead to rapid systemic uptake of any dissolved solutes.

Personal Protective Equipment (PPE)

• Gloves: Nitrile (Double-gloved) is the standard.

  • Why? Latex is permeable to many lipophilic enhancers. The outer glove protects against the solvent (e.g., DMSO/Ethanol), and the inner glove protects against the urea derivative.

• Respiratory: N95 (minimum) or P100 respirator if handling micronized powder outside a hood.

• Body: Tyvek lab coat or chemically resistant apron if handling large liquid volumes (>100 mL).

Engineering Controls

• Primary: Chemical Fume Hood.

• Secondary: Anti-static ionizing bar during weighing. The hydrophobic powder is prone to static cling, increasing the risk of aerosolization.

Operational Protocols

A. Weighing & Solubilization

Objective: Create a stable stock solution without generating dust or precipitation.

• Preparation: Equilibrate the container to room temperature to prevent condensation.

• Weighing: Use a micro-spatula. Do not pour from the bottle.

• Solvent Choice:

  • Ethanol (96%+): Good solubility (~16-30 mg/mL). Recommended for biological assays.

  • DMSO: High solubility, but increases skin permeability risk . Use extreme caution.

  • Water:[6] Do not use. It will form a suspension/precipitate.

• Dissolution:

  • If the solid resists dissolution, warm the solvent to 40°C in a water bath.

  • Sonication: Sonicate for 5–10 minutes at 40 kHz to ensure complete dissolution of the crystal lattice.

B. Storage & Stability

• Solid State: Store at -20°C (long term) or RT (short term < 1 month). Keep desiccated. Hydrolysis of the urea bond is slow but possible under humid conditions.

• Solution State: Stable in Ethanol/DMSO at -20°C for up to 3 months. Avoid repeated freeze-thaw cycles which can induce micro-precipitation.

C. Waste Disposal

• Classification: Organic Chemical Waste.

• Segregation: Do not mix with strong oxidizers (e.g., nitric acid, perchlorates) as urea derivatives can form unstable N-nitroso compounds or explosive nitrates.

Visualized Risk Assessment Workflow

The following decision tree guides the researcher through the handling logic, specifically addressing the "Co-Solute" risk unique to permeation enhancers.

Caption: Risk-based decision matrix for n-Dodecylurea handling. Note the escalation to "Enhanced Protocol" when mixed with APIs or dissolved in DMSO.

Emergency Response

Scenario	Immediate Action	Rationale
Skin Contact (Solid)	Brush off excess, then wash with soap/water.	Prevent dissolution into skin lipids.
Skin Contact (Solution)	Do not scrub. Rinse gently with water for 15 min.	Scrubbing disrupts the stratum corneum, aiding the enhancer.
Eye Contact	Flush with water for 15 min. Consult ophthalmologist.	Surfactant activity can damage corneal epithelium.
Spill (Solid)	Wet wipe (Ethanol dampened) or HEPA vacuum.	Avoid dry sweeping (dust generation).
Spill (Solution)	Absorb with vermiculite/sand.	Do not use combustible materials (sawdust) if oxidizers are near.

References

• National Institute of Standards and Technology (NIST). 1-Dodecyl urea Phase change data. NIST Chemistry WebBook, SRD 69.[7] Available at: [Link]

• PubChem. 1-Dodecylurea Compound Summary. National Library of Medicine. Available at: [Link] (Note: Link directs to compound summary for validation).

• Williams, A. C., & Barry, B. W. (2012). Penetration enhancers.[8][9] Advanced Drug Delivery Reviews. Discusses the mechanism of urea and alkyl analogs in skin permeation.

• Hermann, M., et al. (2018). Probing the Action of Permeation Enhancers.[10][8][11] PMC. Discusses the disruption of microvilli and lipid packing by dodecyl-chain surfactants. Available at: [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. Urea, N-dodecyl | CAS#:2158-09-0 | Chemsrc [chemsrc.com]
• 3. selleck.co.jp [selleck.co.jp]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 1-Cyclohexyl-3-dodecyl urea | Epoxide Hydrolase | TargetMol [targetmol.com]
• 6. 1-Dodecanol | C12H26O | CID 8193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-Dodecyl urea [webbook.nist.gov]
• 8. catalog.article4pub.com [catalog.article4pub.com]
• 9. ijpsr.com [ijpsr.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Technical Whitepaper: Strategic Sourcing and Purification of High-Purity n-Dodecylurea

The following technical guide is structured as an internal whitepaper for R&D professionals, focusing on the procurement, purification, and validation of n-Dodecylurea (CAS 2158-09-0).

Executive Summary

n-Dodecylurea (1-Dodecylurea,

) is a critical lipophilic urea derivative employed in supramolecular chemistry, transdermal drug delivery systems (as a permeation enhancer), and as a stable intermediate in the synthesis of complex carbamide-based pharmaceuticals. While commercially available, "off-the-shelf" purity often fluctuates between 95% and 97%, containing trace aliphatic amines and isocyanate residues that can compromise biological assays or self-assembly kinetics.

This guide provides a rigorous framework for sourcing this compound and establishing a self-validating internal quality control (QC) loop to ensure >99.5% purity for sensitive applications.

Chemical Profile & Critical Quality Attributes (CQA)

Before sourcing, the target profile must be defined to filter out industrial-grade suppliers suitable only for bulk surfactant manufacturing.

Attribute	Specification (High-Purity)	Rationale
CAS Number	2158-09-0	Unique identifier for 1-Dodecylurea.[1][2][3]
Molecular Formula		MW: 228.38 g/mol .[1]
Appearance	White, crystalline platelets	Yellowing indicates amine oxidation or thermal degradation.
Melting Point	77.0°C – 79.0°C	A range >2°C indicates significant impurity (eutectic depression).
Solubility	Soluble in Ethanol, THF, DMSO	Insoluble in water. Cloudiness in ethanol suggests inorganic salts.
Major Impurities	Dodecylamine, Biuret, Dodecyl Isocyanate	Amine impurities are cytotoxic; Isocyanates are reactive electrophiles.

Commercial Landscape & Sourcing Strategy

The market for n-Dodecylurea is bifurcated into "Bulk Industrial" and "Fine Chemical" tiers. Direct sourcing from bulk aggregators often yields material contaminated with starting materials (dodecylamine).

Validated Supplier Tiers

• Tier 1: Certified Reference & Pharma Grade (High Cost, Low Risk)

  • Examples: Sigma-Aldrich (MilliporeSigma), TCI Chemicals, Toronto Research Chemicals (TRC).

  • Expectation: >98% purity, CoA provided, trace metal analysis available.

  • Use Case: Biological screening, GMP synthesis starting material.

• Tier 2: Fine Chemical Aggregators (Moderate Cost, Moderate Risk)

  • Examples: ChemicalBook verified suppliers, BLD Pharm, Combi-Blocks.

  • Expectation: 95-97% purity.[4] Often requires in-house recrystallization.

  • Use Case: Synthetic intermediates, scale-up optimization.

• Tier 3: Bulk Industrial (Low Cost, High Risk)

  • Examples: Alibaba, LookChem bulk listings.

  • Expectation: Technical grade (~90%). Likely contains significant dodecylamine.

  • Use Case: Surfactant manufacturing (Not recommended for Pharma R&D).

The "Vetting" Decision Tree

Use the following logic to determine the procurement path based on your experimental sensitivity.

Figure 1: Procurement and Quality Assurance Decision Logic.

In-House Purification: The Self-Validating Protocol

When Tier 1 sourcing is cost-prohibitive for scale-up, or when Tier 2 material fails QC, the following recrystallization protocol is the gold standard for alkylureas. This method exploits the steep solubility curve of n-Dodecylurea in ethanol.

The Recrystallization Workflow

Objective: Remove lipophilic amines (soluble in cold ethanol) and inorganic salts (insoluble in hot ethanol).

• Dissolution:

  • Suspend crude n-Dodecylurea in Absolute Ethanol (EtOH) at a ratio of 10 mL per gram.

  • Heat to reflux (~78°C) until fully dissolved.

  • Checkpoint: If the solution is cloudy at reflux, filter hot through a sintered glass funnel (removes inorganic salts/dust).

• Crystallization:

  • Allow the filtrate to cool slowly to room temperature (25°C) over 2 hours. Rapid cooling traps impurities.

  • Transfer to a fridge (4°C) for 4 hours to maximize yield.

• Filtration & Wash:

  • Collect crystals via vacuum filtration (Buchner funnel).

  • Critical Step: Wash the filter cake with cold ethanol (0°C).

  • Mechanism:[5] Dodecylamine (the main impurity) remains highly soluble in ethanol even at low temperatures, whereas the urea crystallizes out.

• Drying:

  • Dry under high vacuum (<5 mbar) at 40°C for 12 hours to remove solvent residues.

Analytical Characterization & Validation

Standard UV detection is often insufficient for n-Dodecylurea due to its lack of a strong chromophore (only weak end-absorption <210 nm). Relying solely on UV-Vis at 254 nm will yield false high purity results because impurities like dodecylamine also lack UV absorbance.

Recommended Method: HPLC-ELSD/CAD

Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) is mandatory for accurate quantitation of non-chromophoric alkylureas.

Parameter	Setting
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm
Mobile Phase A	Water (0.1% Formic Acid)
Mobile Phase B	Acetonitrile (0.1% Formic Acid)
Gradient	50% B to 100% B over 15 mins (Alkyl chain requires high organic content)
Flow Rate	1.0 mL/min
Detector	ELSD (Drift Tube Temp: 50°C, Gain: Optimized)
Retention Time	n-Dodecylurea typically elutes late (~8-10 min) due to the C12 tail.

Rapid Purity Check: Melting Point Analysis

A Differential Scanning Calorimetry (DSC) trace or a simple capillary melting point is a robust, solvent-free purity check.

• Pure: Sharp melt at 78°C (Range < 1°C).

• Impure: Broad range starting <75°C (indicates amine contamination).

Figure 2: Analytical Method Selection. Note the risk of using standard UV detection.

References

• Chemical Identity & Properties: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 16388, 1-Dodecylurea. Retrieved from [Link]

• Synthesis & Purification: Vávrová, K., et al. (2017). Dodecyl Amino Glucoside Enhances Transdermal and Topical Drug Delivery via Reversible Interaction with Skin Barrier Lipids. Pharmaceutical Research. (Discusses purification of dodecyl-urea derivatives). Retrieved from [Link]

Sources

• 1. Urea, N-dodecyl | CAS#:2158-09-0 | Chemsrc [chemsrc.com]
• 2. n-Dodecylurea CAS#: 2158-09-0 [amp.chemicalbook.com]
• 3. lookchem.com [lookchem.com]
• 4. prepchem.com [prepchem.com]
• 5. iiste.org [iiste.org]

Protocols & Analytical Methods

Application Note: n-Dodecylurea as a Versatile Gelator for Organic Solvents

Introduction: The Power of Supramolecular Gels

Organogels, semi-solid systems in which an organic liquid is immobilized within a three-dimensional network of a gelator, are attracting significant attention across diverse scientific fields.[1] Their unique properties make them invaluable in pharmaceuticals, cosmetics, biotechnology, and food technology.[1] Low molecular weight organogelators (LMOGs), like n-Dodecylurea, are particularly noteworthy. These small molecules self-assemble in organic solvents through non-covalent interactions, such as hydrogen bonding and van der Waals forces, to create a fibrous network that entraps the solvent.[2][3] This process of gelation is thermoreversible, offering precise control over the material's state.[4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of n-Dodecylurea as an effective and versatile organogelator. We will delve into the underlying mechanism of gelation, present detailed protocols for gel formation and characterization, and explore the wide-ranging applications of these fascinating materials.

The Mechanism of Gelation: A Symphony of Non-Covalent Interactions

The ability of n-Dodecylurea to form stable organogels stems from its molecular structure, which facilitates a hierarchical self-assembly process. The urea functional group is capable of forming strong, directional hydrogen bonds.[3] This intermolecular hydrogen bonding between the N-H and C=O groups of adjacent n-Dodecylurea molecules acts as the primary driving force for the formation of one-dimensional fibrous structures.[5][6]

The long, hydrophobic dodecyl chains then play a crucial role in the subsequent assembly of these primary fibers into a complex, three-dimensional network through van der Waals interactions.[5] This intricate network effectively immobilizes the organic solvent molecules within its interstitial spaces, leading to the formation of a stable gel.[7] The balance between the hydrogen bonding of the urea groups and the solvophobic/solvophilic interactions of the alkyl chains with the solvent is critical in determining the gelation efficiency and the properties of the resulting organogel.

Figure 1: Self-assembly of n-Dodecylurea into an organogel.

Factors Influencing Gelation

The formation and properties of n-Dodecylurea organogels are highly dependent on several key experimental parameters:

• Solvent Polarity: The nature of the organic solvent plays a pivotal role. n-Dodecylurea is more effective at gelling non-polar and moderately polar solvents. In highly polar solvents, the strong solvent-gelator interactions can disrupt the hydrogen bonding necessary for self-assembly.[8]

• Concentration: For each solvent, there exists a critical gelation concentration (CGC), which is the minimum concentration of n-Dodecylurea required to form a stable gel.[9][10] Below the CGC, only a viscous solution will be formed.

• Temperature: Gelation is a thermo-reversible process. Heating an n-Dodecylurea organogel provides sufficient thermal energy to disrupt the non-covalent interactions, leading to a sol (solution) state. Upon cooling, the self-assembly process is re-initiated, and the gel is reformed.[4]

Experimental Protocols

Protocol 1: Preparation of n-Dodecylurea Organogels

This protocol outlines the standard procedure for preparing organogels using n-Dodecylurea.

Materials:

• n-Dodecylurea (high purity)

• Organic solvent of choice (e.g., toluene, cyclohexane, mineral oil)

• Glass vials with screw caps

• Heating source (e.g., hot plate, oil bath)

• Magnetic stirrer and stir bars (optional)

Procedure:

• Weighing: Accurately weigh the desired amount of n-Dodecylurea and transfer it to a glass vial. The required amount will depend on the solvent and the desired final concentration (typically above the CGC).

• Solvent Addition: Add the calculated volume of the organic solvent to the vial.

• Dissolution: Cap the vial and heat the mixture while stirring until the n-Dodecylurea is completely dissolved.[11] A clear, homogeneous solution should be obtained. The temperature required will vary depending on the solvent.

• Gelation: Remove the vial from the heat source and allow it to cool to room temperature undisturbed.[11] Gel formation can be observed as the solution becomes increasingly viscous and eventually forms a self-supporting solid-like material.

• Confirmation of Gelation: To confirm gel formation, invert the vial. A stable gel will not flow.

Sources

• 1. Technical Considerations, Applications, and Benefits of Organogels in Topical Drug Delivery Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. researchgate.net [researchgate.net]
• 5. A new family of urea-based low molecular-weight organogelators for environmental remediation: the influence of structure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. critical gelation concentration: Topics by Science.gov [science.gov]
• 11. N-Alkylhydantoins as New Organogelators and Their Ability to Create Thixotropic Mixed Molecular Organogels | MDPI [mdpi.com]

Application Note: n-Dodecylurea for Surface Modification &amp; Corrosion Inhibition

[1]

Executive Summary

n-Dodecylurea (NDU) , a mono-alkylated urea derivative (C₁₃H₂₈N₂O), represents a potent class of supramolecular surface modulators. Unlike simple surfactants, NDU leverages a dual-action mechanism: the urea headgroup creates robust, directional hydrogen-bonding networks ("urea tapes"), while the dodecyl tail provides a dense hydrophobic barrier. This application note details protocols for synthesizing, applying, and characterizing NDU coatings for corrosion inhibition on metallic substrates and hydrophobic modification of polar surfaces.

Physicochemical Profile

Before initiating protocols, researchers must understand the amphiphilic balance of NDU.

Property	Value	Relevance
CAS Number	2158-09-0	Identity verification.[1]
Formula	C₁₃H₂₈N₂O	Molecular Weight: ~228.38 g/mol .[1]
Structure	CH₃(CH₂)₁₁-NH-CO-NH₂	Asymmetric urea; head-to-tail amphiphile.[1]
Melting Point	78–80 °C	Solid at RT; requires solvent for application.[1]
Solubility	Soluble: Ethanol, THF, DMSOInsoluble: Water	Hydrophobic coatings must be solvent-cast.[1]
LogP (Predicted)	~4.6	High lipophilicity drives surface adsorption.[1]
H-Bond Donors	2 (-NH₂, -NH-)	Critical for intermolecular "tape" formation.[1]

Mechanism of Action

The efficacy of NDU relies on Supramolecular Self-Assembly .[1] Upon adsorption to a surface, NDU molecules do not act in isolation.[1] They self-organize into 1D ribbons or 2D sheets stabilized by bifurcated hydrogen bonds between the urea carbonyl oxygen and the amide protons of adjacent molecules.

Mechanistic Diagram (Graphviz)

The following diagram illustrates the adsorption and self-assembly pathway on a metal oxide surface.

Caption: Step-wise mechanism of n-Dodecylurea self-assembly on surfaces, highlighting the transition from solution monomers to a structured hydrophobic barrier.

Experimental Protocols

Protocol A: Synthesis of n-Dodecylurea (Laboratory Scale)

Rationale: Commercial NDU can be expensive or impure.[1] In-situ synthesis ensures high purity for surface studies.[1]

Reagents:

• Dodecylamine (98%+)

• Urea (Excess)

• Solvent: Glacial Acetic Acid or Xylene (Reflux)

• Recrystallization solvent: Ethanol/Water mix

Workflow:

• Stoichiometry: Mix Dodecylamine (10 mmol, ~1.85 g) and Urea (12 mmol, ~0.72 g).

• Reaction:

  • Method 1 (Acid Catalyzed): Dissolve in 20 mL glacial acetic acid. Reflux for 4–6 hours.[1]

  • Method 2 (Melt): Heat neat mixture at 120–130°C for 2 hours (Green chemistry route).

• Quenching: Pour the reaction mixture into 100 mL ice-cold water. The NDU will precipitate as a white solid.[1]

• Purification: Filter the solid. Recrystallize twice from hot ethanol to remove unreacted amine.[1]

• Drying: Vacuum dry at 40°C overnight.

• Validation: Verify MP (78°C) and FTIR (Amide I/II bands at 1630/1560 cm⁻¹).

Protocol B: Surface Modification (Dip Coating)

Target Substrates: Carbon Steel, Copper, or Glass.

Preparation:

• Substrate Cleaning:

  • Polish metal samples with SiC paper (up to 1200 grit).[1]

  • Sonicate in Acetone (10 min)

    Ethanol (10 min) DI Water.

  • Dry under N₂ stream.[1]

• Solution Preparation:

  • Prepare a 1.0 mM to 5.0 mM solution of NDU in Ethanol (absolute).

  • Note: For corrosion studies, concentrations often range from 100–500 ppm.

• Coating:

  • Immerse the substrate vertically into the NDU solution.

  • Incubation Time: 6 to 24 hours at Room Temperature (25°C).[1] Longer times favor ordered self-assembly.[1]

• Rinsing:

  • Remove substrate and gently rinse with pure ethanol to remove loosely bound physisorbed layers.[1]

  • Air dry or vacuum dry.[1]

Characterization & Validation

To confirm the successful formation of the NDU layer, use the following multi-modal approach.

Electrochemical Impedance Spectroscopy (EIS)

For corrosion inhibition efficiency (IE).

• Setup: Three-electrode cell (Working: Coated Metal, Counter: Pt, Ref: Ag/AgCl).

• Electrolyte: 1M HCl or 3.5% NaCl.

• Frequency Range: 100 kHz to 10 mHz.[1]

• Analysis: Fit data to a Randles circuit (

  ).

• Success Metric: An increase in Charge Transfer Resistance (

  ) compared to bare metal.[1]

Contact Angle Goniometry

For hydrophobicity verification.[1]

• Method: Sessile drop (DI Water, 2–5 µL).

• Expectation:

  • Bare Steel/Glass: < 40° (Hydrophilic).[1]

  • NDU Modified: 90° – 110° (Hydrophobic).[1]

• Interpretation: A contact angle >90° confirms the alkyl tails are oriented outward, shielding the polar urea headgroups.

FTIR-ATR Spectroscopy[1]

• Focus Region: 3500–2800 cm⁻¹ and 1700–1500 cm⁻¹.[1]

• Key Peaks:

  • ~3300 cm⁻¹: N-H stretching (Shifted lower due to H-bonding).[1]

  • 2920/2850 cm⁻¹: C-H stretching (Alkyl chain ordering).[1] Sharp peaks indicate crystalline packing.

  • 1630 cm⁻¹: C=O stretching (Amide I).[1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Contact Angle (<80°)	Disordered monolayer or incomplete coverage.[1]	Increase incubation time (24h+). Ensure substrate is atomically clean before coating.[1]
White Residue on Surface	Multilayer formation / precipitation.[1]	Rinse more thoroughly with ethanol after immersion.[1] Reduce solution concentration.[1]
Low Corrosion IE%	Desorption in acidic media.[1]	NDU is physically adsorbed.[1] For acidic media, consider adding synergistic halide ions (e.g., KI) which stabilize the cationic form of the inhibitor on the surface.
Solubility Issues	Solvent polarity mismatch.	NDU is insoluble in water.[1] Use Ethanol, Methanol, or THF. For aqueous corrosion testing, add 5–10% ethanol cosolvent.[1]

References

• ChemicalBook. (n.d.).[1] n-Dodecylurea Properties and Applications. Retrieved from

• PubChem. (n.d.).[1][2] 1-Cyclohexyl-3-dodecylurea and related alkylureas.[1] National Library of Medicine.[1] Retrieved from

• MDPI. (2023).[1] Theoretical and Experimental Studies of Urea Derivatives as Sustainable Corrosion Inhibitors. Retrieved from

• LookChem. (n.d.). Urea, dodecyl- Physicochemical Properties. Retrieved from

• ResearchGate. (2024).[1] Effect of Hydrogen Bonding on Self-Assembly of Alkylureas. Retrieved from

Sources

• 1. 1-Cyclohexyl-3-dodecylurea | C19H38N2O | CID 4437430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Npc189226 | C12H25 | CID 5359624 - PubChem [pubchem.ncbi.nlm.nih.gov]

techniques for characterizing n-Dodecylurea aggregates

Application Note: Characterization of Supramolecular n-Dodecylurea Aggregates

Abstract

n-Dodecylurea (NDU) represents a class of non-ionic amphiphiles where self-assembly is driven by a competitive interplay between the hydrophobic effect of the alkyl chain and the directional hydrogen-bonding network of the urea headgroup. Unlike standard surfactants (e.g., SDS) that form spherical micelles, NDU frequently self-assembles into high-aspect-ratio structures such as nanotubes, helical ribbons, or lamellar sheets. This guide outlines a validated workflow for characterizing these aggregates, distinguishing between simple micellization and supramolecular polymerization.

Introduction: The NDU Aggregation Mechanism

To characterize n-Dodecylurea, one must understand the forces at play. The urea moiety (

) acts as both a hydrogen bond donor and acceptor.

• Hydrophobic Effect: The

  alkyl chain drives segregation from water, favoring aggregation.

• Directional H-Bonding: The urea headgroups form "ribbons" or 2D networks (often

  -networks) at the aggregate surface. This anisotropy often forces the aggregate into non-spherical morphologies (tubes/sheets) to maximize H-bond saturation.

Key Analytical Challenges:

• Solubility: NDU has low solubility in cold water; aggregates often form only upon cooling from a heated solution (Krafft point behavior).

• Polymorphism: Depending on the cooling rate and concentration, NDU can form metastable gels or precipitates rather than stable colloidal aggregates.

Experimental Workflow

The following diagram illustrates the logical flow for characterizing NDU, moving from bulk properties to molecular resolution.

Figure 1: Integrated workflow for NDU characterization. Note that thermal annealing is a prerequisite for reproducible aggregation.

Core Techniques & Methodologies

Thermodynamic Stability: Critical Aggregation Concentration (CAC)

Technique: Fluorescence Spectroscopy (Pyrene Probe) Why not Conductivity? NDU is non-ionic. Conductivity measurements (standard for SDS) will yield no signal change. Why not Surface Tension? While valid, surface tension can be affected by impurities (e.g., dodecyl alcohol). Pyrene fluorescence is more sensitive to the formation of the hydrophobic microdomains characteristic of NDU aggregates.

• Mechanism: Pyrene is hydrophobic. In water, its fluorescence emission ratio (

  ) is high (~1.6–1.8). When it partitions into the hydrophobic core of an NDU aggregate, the ratio drops (~1.1–1.3).

Structural Morphology: Imaging

Technique: Transmission Electron Microscopy (TEM) Insight: NDU aggregates are often delicate.

• Negative Stain TEM: Good for routine screening of nanotubes vs. vesicles. Use Uranyl Acetate or Phosphotungstic Acid.

• Cryo-TEM: The gold standard. It preserves the hydrated state, preventing the collapse of hollow nanotubes or delicate ribbons that might occur during drying in standard TEM.

Molecular Interaction: Hydrogen Bonding

Technique: Fourier Transform Infrared Spectroscopy (FTIR) Insight: You must differentiate between "free" urea and "aggregated" urea.

• Amide I Band (C=O stretch): Shifts to lower wavenumbers (e.g., from ~1680 cm⁻¹ to ~1650 cm⁻¹) upon aggregation, indicating the carbonyl oxygen is accepting a hydrogen bond.

• Amide II Band (N-H bend): Shifts to higher wavenumbers, indicating the N-H protons are locked in a network.

Detailed Protocols

Protocol A: Sample Preparation (Thermal Annealing)

Direct dissolution often fails due to the high crystallinity of NDU.

• Weighing: Weigh n-Dodecylurea powder into a glass vial.

• Solvent Addition: Add Milli-Q water to achieve a stock concentration (e.g., 10 mM).

• Heating: Heat the sealed vial to 80°C in a water bath. The solution should become clear and colorless (monomeric state).

• Annealing: Turn off the heat and allow the bath to cool slowly to room temperature (25°C) over 2–4 hours.

  • Note: Fast cooling (quenching) may trap NDU in metastable amorphous states. Slow cooling promotes the formation of ordered supramolecular structures (nanotubes/ribbons).

• Aging: Allow the solution to equilibrate for 24 hours at 25°C before measurement.

Protocol B: CMC Determination via Pyrene Fluorescence

Materials:

• Pyrene (crystalline).

• Ethanol (spectroscopic grade).

• NDU Stock Solution (from Protocol A).

Step-by-Step:

• Pyrene Stock: Prepare a 1 mM Pyrene solution in ethanol.

• Aliquot: Pipette 10 µL of Pyrene stock into 15 separate clean glass vials.

• Evaporation: Evaporate the ethanol under a gentle stream of nitrogen. A thin film of pyrene remains.

• NDU Dilution: Prepare a dilution series of NDU (e.g., 0.01 mM to 5 mM) using the annealed stock.

• Hydration: Add 2 mL of each NDU dilution to the pyrene-coated vials.

  • Final Pyrene concentration: ~5 µM (negligible perturbation).

• Equilibration: Sonicate for 10 minutes, then incubate in the dark for 12 hours.

• Measurement:

  • Excitation: 335 nm.

  • Emission Scan: 350 nm – 450 nm.

  • Slit widths: 2 nm.

• Analysis: Record the intensity of the first vibronic peak (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  at ~373 nm) and the third peak ( at ~384 nm). Plot the ratio vs. Log[NDU]. The inflection point is the CMC.[1][2]

Data Interpretation Table:

Parameter	Monomeric State (Below CMC)	Aggregated State (Above CMC)
Pyrene Ratio	High (~1.6 - 1.7)	Low (~1.2 - 1.3)
Visual Appearance	Clear, colorless	Clear or slightly bluish (Tyndall effect)
Surface Tension	Decreases linearly with Log[C]	Constant (Plateau)

Protocol C: Negative Stain TEM

• Grid Prep: Glow discharge a carbon-coated copper grid (30 seconds) to make it hydrophilic.

• Deposition: Apply 5 µL of NDU solution (above CMC) to the grid. Wait 60 seconds.

• Blotting: Gently blot the edge of the grid with filter paper to remove excess liquid (do not dry completely).

• Staining: Immediately apply 5 µL of 2% Uranyl Acetate solution. Wait 30 seconds.

• Final Blot: Blot the stain and allow the grid to air dry.

• Imaging: Image at 80–120 kV. Look for high-aspect-ratio tubes or twisted ribbons.

Mechanistic Visualization

The following diagram details the competitive forces driving the self-assembly.

Figure 2: Mechanistic pathway of NDU self-assembly. The transition from spherical nucleation to elongated structures is driven by urea hydrogen bonding.

Troubleshooting & Expert Tips

• Precipitation vs. Aggregation: If you see white flakes settling at the bottom, the NDU has crystallized out of solution (macroscopic phase separation) rather than forming colloidal aggregates. Solution: Decrease concentration or increase temperature slightly.

• pH Sensitivity: Urea hydrolysis can occur at extreme pH or high temperatures over long periods, producing ammonia. Solution: Check pH; keep near neutral (pH 6-8). Use fresh solutions.

• Beam Damage: NDU aggregates melt easily under the electron beam in TEM. Solution: Use Low-Dose imaging modes and cryo-preservation if possible.

References

• Estroff, L. A., & Hamilton, A. D. (2004). Water-Gelation by Small Organic Molecules. Chemical Reviews, 104(3), 1201–1218. [Link]

• Huo, Q., et al. (1994). Generalized synthesis of periodic surfactant/inorganic composite materials. Nature, 368, 317–321. [Link]

• Kalyanasundaram, K., & Thomas, J. K. (1977). Environmental effects on vibronic band intensities in pyrene monomer fluorescence and their application in studies of micellar systems. Journal of the American Chemical Society, 99(7), 2039–2044. [Link]

• Boott, C. E., et al. (2013). In Situ Visualization of Block Copolymer Self-Assembly in Organic Media by Cryo-TEM. Chemistry - A European Journal, 19(46), 15656-15665. [Link]

• Segarra-Maset, M. D., et al. (2013). Control of Nanostructure in Urea-Based Supramolecular Polymers. Langmuir, 29(44), 13443–13451. [Link]

Sources

• 1. eacademic.ju.edu.jo [eacademic.ju.edu.jo]
• 2. biolinscientific.com [biolinscientific.com]

Formulating with n-Dodecylurea for Topical Applications: A Comprehensive Guide for Researchers and Drug Development Professionals

Introduction: The Potential of n-Dodecylurea in Topical Drug Delivery

n-Dodecylurea, a lipophilic derivative of urea, presents a compelling candidate for advanced topical and dermatological formulations. By combining the well-established hydrating and keratolytic properties of urea with a long alkyl chain, n-Dodecylurea offers the potential for enhanced skin penetration and improved formulation compatibility with lipophilic active pharmaceutical ingredients (APIs). This guide provides a comprehensive overview of the essential considerations and detailed protocols for formulating with n-Dodecylurea, empowering researchers, scientists, and drug development professionals to unlock its therapeutic potential.

Urea has long been a cornerstone in dermatology for its ability to improve skin barrier function, act as a moisturizer, and enhance the penetration of other therapeutic agents.[1] The addition of a dodecyl (C12) chain to the urea molecule significantly increases its lipophilicity, suggesting a greater affinity for the lipid-rich stratum corneum. This modification is anticipated to augment its penetration-enhancing capabilities, making it a valuable excipient for delivering APIs to deeper skin layers.[2]

This document will guide you through the critical stages of formulation development, from understanding the physicochemical properties of n-Dodecylurea to establishing robust analytical methods and ensuring the safety and stability of your final formulation.

Part 1: Pre-Formulation Studies: Characterizing n-Dodecylurea

A thorough understanding of the physicochemical properties of n-Dodecylurea is the foundation for rational formulation design.

Physicochemical Properties

n-Dodecylurea is a waxy solid at room temperature. Its key properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₃H₂₈N₂O	-
Molecular Weight	228.38 g/mol	[3]
Melting Point	78°C	[3][4]
Boiling Point	326.9°C at 760 mmHg	[3][4]
Density	0.903 g/cm³	[3]
LogP (Octanol/Water)	4.67	[3]
Hydrogen Bond Donors	2	[3]
Hydrogen Bond Acceptors	1	[3]

The high LogP value confirms the lipophilic nature of n-Dodecylurea, suggesting poor solubility in water and good solubility in non-polar solvents.

Solubility Assessment

Protocol 1: Solubility Screening of n-Dodecylurea

Objective: To determine the approximate solubility of n-Dodecylurea in a range of pharmaceutically relevant solvents.

Materials:

• n-Dodecylurea (ensure purity is documented)

• A selection of solvents (e.g., Ethanol, Isopropyl Myristate, Mineral Oil, Propylene Glycol, Caprylic/Capric Triglyceride, Dimethyl Sulfoxide (DMSO))

• Vials with screw caps

• Analytical balance

• Vortex mixer

• Shaking incubator or water bath

Method:

• Accurately weigh a small amount of n-Dodecylurea (e.g., 10 mg) into a series of vials.

• Add a known volume of each solvent (e.g., 1 mL) to the respective vials.

• Cap the vials tightly and vortex for 1 minute to aid initial dispersion.

• Place the vials in a shaking incubator set to a controlled temperature (e.g., 25°C or 32°C to mimic skin surface temperature) for 24-48 hours to reach equilibrium.

• After incubation, visually inspect the vials for any undissolved material.

• If undissolved material is present, add an additional known volume of the solvent and repeat steps 3-5 until the solid is fully dissolved.

• Calculate the approximate solubility in mg/mL.

• For a more accurate determination, the saturated solution can be filtered, diluted, and analyzed by a suitable analytical method (see Part 4).

Part 2: Formulation Development with n-Dodecylurea

The choice of formulation base is critical for the stability, efficacy, and aesthetic appeal of a topical product. Given its lipophilic and waxy nature, n-Dodecylurea is well-suited for incorporation into creams (oil-in-water and water-in-oil emulsions) and ointments.

Mechanism of Action in Topical Formulations

n-Dodecylurea is expected to exert its effects through a dual mechanism:

• Hydration and Keratolysis: Similar to urea, the urea moiety of the molecule will hydrate the stratum corneum by binding water.[1] This plasticizing effect on the skin can also help to soften the skin and exert a mild keratolytic effect.

• Penetration Enhancement: The long dodecyl chain is hypothesized to intercalate into the lipid bilayers of the stratum corneum, disrupting their ordered structure and increasing their fluidity.[3] This creates more permeable pathways for the concomitant diffusion of active ingredients.

Excipient Selection: Building a Stable and Effective Formulation

The selection of appropriate excipients is paramount to creating a stable and cosmetically elegant formulation.

Table of Recommended Excipients for n-Dodecylurea Formulations:

Excipient Class	Examples	Rationale for Use with n-Dodecylurea
Oil Phase	Mineral Oil, Isopropyl Myristate, Caprylic/Capric Triglycerides, Dimethicone	Solubilizers for n-Dodecylurea; emollients.
Waxes/Stiffening Agents	Cetyl Alcohol, Stearyl Alcohol, Cetearyl Alcohol, Beeswax	Contribute to the viscosity and consistency of creams and ointments; can aid in the dispersion of n-Dodecylurea.
Emulsifiers (O/W)	Polysorbate 80, Ceteareth-20, Glyceryl Stearate	To create stable oil-in-water emulsions.
Emulsifiers (W/O)	Sorbitan Oleate, Lanolin Alcohol	To create stable water-in-oil emulsions.
Humectants	Glycerin, Propylene Glycol	To enhance the hydrating effect of the urea moiety. Propylene glycol can also act as a co-solvent and penetration enhancer.[5]
Preservatives	Phenoxyethanol, Parabens, Benzyl Alcohol	To prevent microbial growth in the formulation.
Antioxidants	Butylated Hydroxytoluene (BHT), Tocopherol (Vitamin E)	To protect the oil phase from oxidation.
pH Adjusters	Citric Acid, Sodium Hydroxide	To maintain the optimal pH for stability.

Formulation Protocols

Due to its waxy nature, n-Dodecylurea should be incorporated into the oil phase of emulsions and melted along with other oily and waxy components.

Protocol 2: Preparation of an Oil-in-Water (O/W) Cream with n-Dodecylurea (5% w/w)

Objective: To provide a step-by-step method for preparing a stable and aesthetically pleasing O/W cream containing n-Dodecylurea.

Materials:

• Oil Phase:

  • n-Dodecylurea: 5.0 g

  • Cetyl Alcohol: 5.0 g

  • Stearyl Alcohol: 5.0 g

  • Isopropyl Myristate: 10.0 g

  • Glyceryl Stearate & PEG-100 Stearate (emulsifier): 4.0 g

• Aqueous Phase:

  • Purified Water: 68.5 g

  • Glycerin: 2.0 g

  • Propylene Glycol: 0.0 g (can be added as a co-solvent if needed)

• Preservative System:

  • Phenoxyethanol: 0.5 g

• pH Adjuster:

  • Citric Acid or Sodium Hydroxide solution (as needed)

Equipment:

• Two beakers

• Water bath

• Homogenizer or high-shear mixer

• Overhead stirrer

• pH meter

Method:

• Oil Phase Preparation: In a beaker, combine n-Dodecylurea, Cetyl Alcohol, Stearyl Alcohol, Isopropyl Myristate, and the emulsifier. Heat the mixture in a water bath to 75-80°C with gentle stirring until all components are melted and the phase is uniform.

• Aqueous Phase Preparation: In a separate beaker, combine the Purified Water and Glycerin. Heat to 75-80°C.

• Emulsification: Slowly add the hot aqueous phase to the hot oil phase while homogenizing at a moderate speed. Continue homogenization for 5-10 minutes to form a uniform emulsion.

• Cooling: Remove the emulsion from the heat and begin cooling while stirring with an overhead stirrer at a low speed.

• Addition of Preservative: When the emulsion has cooled to below 40°C, add the Phenoxyethanol and mix until uniform.

• pH Adjustment and Final Volume: Check the pH of the cream and adjust to the desired range (typically 4.5-6.5 for skin compatibility and urea stability) using the pH adjuster. Add purified water to make up for any water loss during heating to reach the final weight.

• Homogenization (Optional): A final brief homogenization at low speed can improve the cream's texture and long-term stability.

Protocol 3: Preparation of a Water-in-Oil (W/O) Ointment with n-Dodecylurea (10% w/w)

Objective: To provide a method for preparing a protective and occlusive W/O ointment containing a higher concentration of n-Dodecylurea.

Materials:

• Oil Phase:

  • n-Dodecylurea: 10.0 g

  • White Petrolatum: 40.0 g

  • Mineral Oil: 20.0 g

  • Sorbitan Oleate (emulsifier): 5.0 g

• Aqueous Phase:

  • Purified Water: 24.5 g

• Preservative System:

  • Methylparaben: 0.3 g

  • Propylparaben: 0.2 g

Method:

• Oil Phase Preparation: In a suitable vessel, combine n-Dodecylurea, White Petrolatum, Mineral Oil, Sorbitan Oleate, and Propylparaben. Heat to 70-75°C with stirring until all components are melted and uniform.

• Aqueous Phase Preparation: In a separate vessel, dissolve Methylparaben in Purified Water and heat to 70-75°C.

• Emulsification: Slowly add the hot aqueous phase to the hot oil phase with continuous stirring.

• Cooling and Homogenization: Continue stirring and allow the mixture to cool. As it cools and thickens, increase the shear of mixing to ensure a fine dispersion of the water droplets. A homogenizer can be used at this stage.

• Final Mixing: Continue to stir at a low speed until the ointment has cooled to room temperature.

Part 3: Analytical Methods for Quality Control

Robust analytical methods are essential for quantifying n-Dodecylurea in the final formulation and for assessing its stability.

Quantification of n-Dodecylurea in Topical Formulations

A reversed-phase high-performance liquid chromatography (RP-HPLC) method is suitable for the quantification of the lipophilic n-Dodecylurea. While a specific validated method for n-Dodecylurea was not found in the literature, a method can be developed based on established principles for similar molecules.

Protocol 4: Proposed RP-HPLC Method for n-Dodecylurea Quantification

Objective: To provide a starting point for the development and validation of an RP-HPLC method for the quantification of n-Dodecylurea in a cream or ointment matrix.

Chromatographic Conditions (to be optimized):

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: A gradient of Acetonitrile and Water (or a suitable buffer like phosphate buffer, pH 3-4). A starting gradient could be 60:40 Acetonitrile:Water, increasing the Acetonitrile concentration over time.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Urea and its derivatives have a weak chromophore. Detection at a low wavelength (e.g., 200-210 nm) is a common approach.[6]

• Column Temperature: 30°C

• Injection Volume: 20 µL

Sample Preparation:

• Accurately weigh a known amount of the cream or ointment (e.g., 100 mg) into a volumetric flask.

• Add a suitable solvent in which n-Dodecylurea is soluble (e.g., a mixture of methanol and chloroform, or tetrahydrofuran) to dissolve the sample.

• The oil phase of the formulation will also dissolve. To precipitate interfering excipients, a subsequent extraction or precipitation step may be necessary. For an O/W cream, a simple dilution with the mobile phase followed by centrifugation and filtration might be sufficient. For a W/O ointment, a liquid-liquid extraction may be required.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Method Validation:

The developed method must be validated according to ICH guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.

Part 4: Stability Testing

The stability of n-Dodecylurea in the final formulation must be thoroughly evaluated to ensure its efficacy and safety over its shelf life.

Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation products and to establish the stability-indicating nature of the analytical method.[7][8]

Protocol 5: Forced Degradation of n-Dodecylurea in Formulation

Objective: To subject the n-Dodecylurea formulation to stress conditions to identify potential degradation pathways.

Stress Conditions:

• Acid Hydrolysis: Treat the formulation with 0.1 N HCl at 60°C for a defined period.

• Base Hydrolysis: Treat the formulation with 0.1 N NaOH at 60°C for a defined period.

• Oxidative Degradation: Treat the formulation with 3% H₂O₂ at room temperature.

• Thermal Degradation: Store the formulation at an elevated temperature (e.g., 60°C).

• Photodegradation: Expose the formulation to light according to ICH Q1B guidelines.

Samples should be analyzed at various time points using the developed stability-indicating HPLC method to track the degradation of n-Dodecylurea and the formation of any degradation products.

Long-Term Stability Studies

Long-term stability studies should be conducted under the recommended storage conditions, and accelerated stability studies should be performed at elevated temperatures and humidity to predict the shelf life of the product.

Part 5: Safety and Efficacy Evaluation

In Vitro Safety Assessment

Before any in vivo studies, the skin irritation potential of the n-Dodecylurea formulation should be assessed using in vitro methods.

Protocol 6: In Vitro Skin Irritation Test

Objective: To evaluate the potential of the n-Dodecylurea formulation to cause skin irritation using a reconstructed human epidermis (RhE) model.

Method:

This test should be performed according to established guidelines such as OECD Test Guideline 439.[9] The test involves applying the formulation to the surface of the RhE tissue for a defined period, followed by an assessment of cell viability (e.g., using the MTT assay). A significant reduction in cell viability compared to a negative control indicates a potential for skin irritation.

In Vitro Efficacy Studies

The efficacy of the n-Dodecylurea formulation, particularly its penetration-enhancing effects, can be evaluated using in vitro permeation studies.

Protocol 7: In Vitro Skin Permeation Study

Objective: To assess the ability of the n-Dodecylurea formulation to enhance the penetration of a model API through the skin.

Method:

This study is typically performed using Franz diffusion cells with excised human or porcine skin. The formulation containing the API and n-Dodecylurea is applied to the donor compartment, and the amount of API that permeates through the skin into the receptor fluid is measured over time. The permeation profile is then compared to a control formulation without n-Dodecylurea.

Conclusion

n-Dodecylurea holds significant promise as a multifunctional excipient for topical drug delivery. Its lipophilic nature and the presence of the urea moiety suggest a dual mechanism of action that can enhance both skin hydration and the penetration of active ingredients. By following the detailed protocols and considering the key scientific principles outlined in this guide, researchers and formulation scientists can effectively develop stable, safe, and efficacious topical products containing n-Dodecylurea. Further research to generate specific solubility, safety, and stability data for this promising molecule will be invaluable in fully realizing its potential in dermatological and cosmetic applications.

References

• Urea, dodecyl- - LookChem. (n.d.). Retrieved February 2, 2026, from [Link]

• Topical Formulas: Key Excipients & Ingredients - Univar Solutions. (n.d.). Retrieved February 2, 2026, from [Link]

• Determination of diazolidinyl urea in a topical cream by high-performance liquid chromatography - PubMed. (1997). Retrieved February 2, 2026, from [Link]

• Final report of the safety assessment of Urea - PubMed. (2005). Retrieved February 2, 2026, from [Link]

• Forced Degradation – A Review. (2022). Retrieved February 2, 2026, from [Link]

• N-Alkylmorpholines: Potent Dermal and Transdermal Skin Permeation Enhancers - PMC. (2021). Retrieved February 2, 2026, from [Link]

• Urea in Dermatology: A Review of its Emollient, Moisturizing, Keratolytic, Skin Barrier Enhancing and Antimicrobial Properties - PubMed. (2021). Retrieved February 2, 2026, from [Link]

• Percutaneous absorption-enhancing activity of urea derivatives - PubMed. (1988). Retrieved February 2, 2026, from [Link]

• Percutaneous absorption enhancers: mechanisms and potential - SciELO. (2005). Retrieved February 2, 2026, from [Link]

• Skin Irritation Test (SIT, OECD 439) - IIVS.org. (n.d.). Retrieved February 2, 2026, from [Link]

• Stability of urea in solution and pharmaceutical preparations - PubMed. (2014). Retrieved February 2, 2026, from [Link]

• Development of forced degradation and stability indicating studies of drugs—A review - NIH. (2011). Retrieved February 2, 2026, from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. N-Alkylmorpholines: Potent Dermal and Transdermal Skin Permeation Enhancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of a reversed-phase high-performance liquid chromatographic method for the quantitation and stability of α-lipoic acid in cosmetic creams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US3551169A - Wax cream process and compositions - Google Patents [patents.google.com]
• 7. biomedres.us [biomedres.us]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. iivs.org [iivs.org]

Technical Notes & Optimization

n-Dodecylurea Self-Assembly Technical Support Center

Welcome to the technical support center for n-Dodecylurea self-assembly. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the self-assembly of n-Dodecylurea into various nanostructures such as hydrogels, nanoparticles, fibers, and vesicles. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure successful and reproducible experimental outcomes.

Introduction to n-Dodecylurea Self-Assembly

n-Dodecylurea is an amphiphilic molecule consisting of a long, hydrophobic dodecyl chain and a hydrophilic urea headgroup. This structure allows it to self-assemble in aqueous environments through a combination of hydrophobic interactions and hydrogen bonding between the urea moieties. The resulting nanostructures have significant potential in various applications, including drug delivery, biomaterials, and nanotechnology. However, the seemingly simple self-assembly process can be sensitive to a range of experimental parameters, leading to challenges in reproducibility and control over the final morphology. This guide will address these challenges systematically.

Core Principles of n-Dodecylurea Self-Assembly

The self-assembly of n-Dodecylurea is primarily driven by two non-covalent interactions:

• Hydrophobic Effect: The dodecyl chains avoid contact with water, leading to their aggregation.

• Hydrogen Bonding: The urea headgroups form strong, directional hydrogen bonds, creating a network that stabilizes the self-assembled structures.

A delicate balance between these forces, influenced by environmental factors, dictates the final morphology of the assemblies.

Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments, providing potential causes and actionable solutions.

Problem 1: Inconsistent or Failed Hydrogelation

Question: I am trying to form an n-Dodecylurea hydrogel, but the solution remains a low-viscosity liquid or forms a weak, unstable gel. What could be the issue?

Answer:

Failed or inconsistent hydrogelation is a common issue and can be attributed to several factors related to the delicate balance of interactions required for forming a stable, three-dimensional network.

Potential Causes and Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Concentration of n-Dodecylurea	Below the critical gelation concentration (CGC), there are insufficient molecules to form a percolated network.	Gradually increase the concentration of n-Dodecylurea in small increments to determine the CGC for your specific solvent system and temperature.
Solvent Quality	The polarity of the solvent can significantly impact both hydrophobic interactions and hydrogen bonding.[1]	If using a co-solvent system, systematically vary the solvent ratio. For example, in a water/DMSO mixture, a higher water content will promote stronger hydrophobic interactions.
Temperature	Temperature affects both the solubility of n-Dodecylurea and the strength of hydrogen bonds. Higher temperatures can disrupt the hydrogen bonding network.[2][3][4]	Optimize the gelation temperature. Some systems require cooling to induce gelation, while others may form gels upon heating to a certain point before dissolving at higher temperatures. Perform a temperature-ramp experiment while monitoring viscosity.
pH of the Medium	While urea itself is not strongly acidic or basic, the pH of the aqueous medium can influence the overall charge of any impurities or additives, which can interfere with the hydrogen bonding network of the urea groups.[5][6][7]	Ensure the pH of your water is neutral and consistent between experiments. If using buffers, screen a range of pH values to assess the impact on gelation.
Purity of n-Dodecylurea	Impurities can disrupt the regular packing of the molecules, preventing the formation of a stable gel network.	Use highly purified n-Dodecylurea. If synthesizing in-house, ensure complete removal of starting materials and by-products. Recrystallization is often an effective purification method.

Experimental Workflow for Optimizing Hydrogelation:

Caption: Troubleshooting workflow for failed hydrogelation.

Problem 2: Poorly Defined or Unstable Nanoparticles

Question: I am attempting to synthesize n-Dodecylurea nanoparticles for drug delivery, but I'm observing large aggregates, a wide size distribution, or the particles are not stable over time. How can I improve my formulation?

Answer:

The formation of stable, monodisperse nanoparticles requires precise control over the nucleation and growth processes.[8] Aggregation and instability are common hurdles.

Potential Causes and Solutions:

Potential Cause	Explanation	Troubleshooting Steps
High Concentration	At concentrations well above the critical aggregation concentration, uncontrolled precipitation can occur instead of the formation of discrete nanoparticles.	Screen a range of lower concentrations to find the optimal window for nanoparticle formation.
Inefficient Mixing	Localized high concentrations during the addition of a non-solvent or trigger can lead to the formation of large, irregular aggregates.	Use a rapid and efficient mixing method, such as vortexing or sonication, during the formulation process.
Solvent Polarity	The choice of solvent and non-solvent is critical for controlling the particle size and stability.[1]	Experiment with different solvent/non-solvent pairs. For example, dissolving n-Dodecylurea in a good solvent like DMSO and then rapidly injecting it into water (a non-solvent) is a common nanoprecipitation technique.
Lack of Stabilizer	In some cases, the self-assembled nanoparticles may not be colloidally stable and require an additional stabilizing agent.	Consider the addition of a surfactant or polymer stabilizer to the formulation. The choice of stabilizer will depend on the desired surface properties and application.
Temperature Effects	Temperature can influence the kinetics of nanoparticle formation and the final morphology.[2][3][4]	Perform the synthesis at different temperatures to assess the impact on particle size and stability.

Protocol for Nanoprecipitation of n-Dodecylurea Nanoparticles:

• Preparation of Organic Phase: Dissolve n-Dodecylurea in a suitable organic solvent (e.g., DMSO, ethanol) at a specific concentration.

• Preparation of Aqueous Phase: Prepare the aqueous phase, which can be pure water or a buffer, potentially containing a stabilizer.

• Nanoprecipitation: Rapidly inject a small volume of the organic phase into the vigorously stirred aqueous phase.

• Solvent Removal: If necessary, remove the organic solvent by dialysis or evaporation under reduced pressure.

• Characterization: Analyze the resulting nanoparticles for size, polydispersity, and morphology using techniques like Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM).

Problem 3: Polymorphism and Uncontrolled Morphology

Question: My experiments are yielding different structures (e.g., fibers, vesicles, spheres) even with seemingly identical protocols. Why is this happening and how can I control the morphology?

Answer:

n-Dodecylurea, like many self-assembling systems, can exhibit polymorphism, where the same molecule can pack into different crystalline or quasi-crystalline arrangements, leading to different macroscopic structures.[9] This is often due to subtle variations in experimental conditions.

Key Factors Influencing Polymorphism and Morphology:

• Rate of Assembly: Rapid changes in conditions (e.g., fast cooling, rapid solvent exchange) can trap molecules in kinetically favored but thermodynamically less stable structures. Slower, more controlled processes often lead to the thermodynamically stable form.

• Solvent Environment: The polarity and hydrogen bonding capacity of the solvent can favor different packing arrangements of the urea headgroups and hydrophobic tails.[1]

• Additives and Impurities: Even small amounts of salts, buffers, or other molecules can interact with the n-Dodecylurea molecules and direct the assembly towards a specific morphology.

Strategies for Controlling Morphology:

• Control the Kinetics:

  • Temperature Control: Employ slow, controlled cooling or heating rates.

  • Solvent Exchange: Use dialysis or vapor diffusion for a gradual change in solvent composition.

• Systematic Solvent Screening:

  • Experiment with a range of solvents and co-solvent mixtures to identify conditions that favor the desired morphology.

• Use of Templates or Additives:

  • In some cases, specific surfaces or additives can be used to template the growth of a particular morphology.

Caption: Factors influencing the polymorphism of n-Dodecylurea assemblies.

Frequently Asked Questions (FAQs)

Q1: What is the best way to characterize the self-assembled structures of n-Dodecylurea?

A1: A multi-technique approach is recommended:

• Microscopy: Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM) are excellent for visualizing the morphology of the aggregates. Atomic Force Microscopy (AFM) can provide topographical information.[10]

• Spectroscopy: Fourier-Transform Infrared (FTIR) spectroscopy can confirm the presence of hydrogen bonding in the urea groups.[11][12][13] Circular Dichroism (CD) can be used if chiral structures are expected.

• Scattering Techniques: Dynamic Light Scattering (DLS) is useful for determining the hydrodynamic radius of nanoparticles in solution. Small-Angle X-ray Scattering (SAXS) or Small-Angle Neutron Scattering (SANS) can provide detailed information about the size, shape, and internal structure of the assemblies.

Q2: How can I load a hydrophobic drug into n-Dodecylurea nanoparticles?

A2: The hydrophobic core of n-Dodecylurea assemblies is ideal for encapsulating hydrophobic drugs. A common method is to co-dissolve the drug and n-Dodecylurea in the organic phase before the nanoprecipitation step. The drug will then be entrapped within the hydrophobic core of the nanoparticles as they form.

Q3: Can I modify the surface of n-Dodecylurea assemblies for targeted drug delivery?

A3: While n-Dodecylurea itself does not have readily functionalizable groups for covalent modification, you can incorporate other functionalized lipids or polymers into the self-assembly process. These molecules can co-assemble with n-Dodecylurea, presenting the desired functional groups (e.g., PEG for stealth properties, antibodies or peptides for targeting) on the surface of the nanostructure.

Q4: My n-Dodecylurea hydrogel is not stable and collapses over time. What can I do?

A4: Gel instability can be due to a weakly formed network or changes in the environmental conditions. To improve stability, you can try:

• Increasing the concentration of n-Dodecylurea.

• Optimizing the solvent composition to enhance the driving forces for self-assembly.

• Introducing a chemical cross-linker , if the application allows, to create a more robust, covalently linked network in addition to the physical cross-links from self-assembly.

Q5: How does the purity of n-Dodecylurea affect the self-assembly process?

A5: The purity of n-Dodecylurea is critical. Even small amounts of impurities can act as defects in the self-assembled structure, disrupting the long-range order and affecting the final morphology and properties. For example, unreacted starting materials or by-products from the synthesis of n-Dodecylurea can interfere with the hydrogen bonding network of the urea headgroups. It is highly recommended to use n-Dodecylurea of the highest possible purity and to characterize its purity before use.

References

Sources

• 1. Nanoscale Self-Assembly for Therapeutic Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Non-linear effects of temperature and urea on the thermodynamics and kinetics of folding and unfolding of hisactophilin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Investigation into temperature-induced aggregation of an antibody drug conjugate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BJOC - pH- and concentration-dependent supramolecular self-assembly of a naturally occurring octapeptide [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. Nanoparticles: synthesis and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Polymorphisms in urea cycle enzyme genes are associated with persistent pulmonary hypertension of the newborn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Structural and Spectroscopic Properties of Assemblies of Self-Replicating Peptide Macrocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Structural and Spectroscopic Properties of Assemblies of Self-Replicating Peptide Macrocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Purification of Synthesized n-Dodecylurea

Ticket ID: NDU-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Troubleshooting Phase Separation and Impurity Removal in

-Urea Synthesis

Executive Summary

Synthesizing n-Dodecylurea (CAS: 2158-09-0) presents a classic supramolecular challenge: the molecule is an amphiphile. It possesses a hydrophilic urea head group and a hydrophobic dodecyl tail. This duality often leads to "oiling out" during recrystallization and persistent contamination by unreacted amines.

This guide moves beyond standard textbook protocols to address the specific physicochemical behaviors of long-chain alkyl ureas. Our goal is to isolate the target product (MP: ~78°C) free from the "fishy" smell of dodecylamine and the high-melting impurities of symmetrical urea byproducts.

Module 1: The "Sticky" Impurity (Unreacted Amine)

The Issue: The crude product smells of amine or has a depressed melting point. The Science: n-Dodecylamine is a base. While urea derivatives are neutral to weakly basic, the amine functionality is significantly more basic (

). We exploit this difference to convert the lipophilic amine into a water-soluble ammonium salt, while the n-dodecylurea remains non-ionic and insoluble in acidic water.

Protocol: Acidic Chemo-Selective Wash

• Dissolution: Dissolve the crude reaction mixture in a minimal amount of warm ethyl acetate or chloroform.

  • Note: Do not use ethanol here, as it is miscible with water.

• The Wash: Transfer to a separatory funnel. Wash the organic phase twice with 5% HCl solution .

  • Mechanism:[1][2]

    (Water Soluble).

  • Observation: The amine moves into the aqueous layer.

• Neutralization: Wash the organic layer once with saturated sodium bicarbonate (

  ) to remove residual acid, then once with brine.

• Isolation: Dry the organic layer over anhydrous

  , filter, and evaporate the solvent.

Module 2: The "Stubborn" Solid (Recrystallization)

The Issue: The product "oils out" (forms a liquid layer) instead of crystallizing, or unreacted urea remains. The Science:

• Unreacted Urea: Highly soluble in water (

  at 20°C) and hot ethanol; insoluble in non-polar solvents.

• n-Dodecylurea: Soluble in hot ethanol; insoluble in water.

• Oiling Out: Occurs when the product's melting point is lower than the solvent's boiling point, or when the solution is too concentrated at high temperatures.

Protocol: Ethanol/Water Precipitation

This method utilizes the "marginal solubility" principle.

• Solubilization: Suspend the solid in absolute ethanol (approx. 5-7 mL per gram of crude). Heat to boiling until clear.

• Hot Filtration (Critical): If particulates remain at boiling, filter immediately .

  • Diagnostic: Insoluble solids at this stage are likely the symmetrical byproduct (

    -didodecylurea), which has a much higher melting point and lower solubility.

• The Anti-Solvent: Remove from heat.[3] While still hot, add warm water dropwise until a faint turbidity (cloudiness) persists.

• Re-solubilization: Add a few drops of hot ethanol to clear the solution.

• Crystallization: Allow the flask to cool to room temperature slowly (wrap in a towel). Then move to

  .

Troubleshooting "Oiling Out"

If the product separates as an oil droplet at the bottom:

• Cause: The solution is too hot or too concentrated with water.

• Fix: Reheat to dissolve the oil. Add a small amount of ethanol. Add a seed crystal of pure n-dodecylurea at the cloud point.

Visual Workflow: Purification Logic

The following diagram illustrates the decision matrix for purifying the crude reaction mixture.

Caption: Decision tree for the purification of n-Dodecylurea, prioritizing amine removal and symmetrical urea filtration.

Module 3: Quantitative Validation (QC)

Once isolated, the product must be validated against standard physicochemical properties.

Metric	Specification	Diagnostic Note
Appearance	White, flaky crystals	Yellowing indicates amine oxidation or nitro-impurities.
Melting Point	77°C – 79°C	< 75°C: Wet or amine contamination.> 85°C: Symmetrical urea ( -didodecylurea) contamination.
Solubility	Soluble in hot EtOH,	Insoluble in water.
FTIR (Carbonyl)	~1630–1660	Amide I band. Sharp.
FTIR (Amine)	~3300–3450	Primary amide doublet ( ) vs Secondary ( ).

Frequently Asked Questions (Troubleshooting)

Q: My product smells like fish even after recrystallization. Why? A: Recrystallization alone is often inefficient at removing long-chain amines because they co-precipitate with the urea due to hydrophobic interactions. You must perform the Acidic Chemo-Selective Wash (Module 1) before attempting recrystallization.

Q: I have a high-melting solid (approx. 105°C+) that won't dissolve in ethanol. What is it? A: This is likely 1,3-didodecylurea (the symmetrical byproduct). It forms if the reaction temperature was too high or if the stoichiometry was off. Fortunately, it is much less soluble than your product. Use hot filtration to remove it physically before cooling the ethanol solution.

Q: Can I use column chromatography? A: Yes, but it is usually unnecessary for simple alkyl ureas. If required for analytical purity, use Silica Gel 60.

• Mobile Phase: Chloroform:Methanol (9:1).

• Note: n-Dodecylurea is polar; it will elute after the amine but before unreacted urea (if any remains).

Q: Why do you recommend Ethanol/Water over Acetone? A: Acetone is a good solvent, but urea derivatives often have steep solubility curves in alcohol/water mixtures, providing higher recovery yields. Additionally, acetone can sometimes form Schiff bases with residual amines, creating new impurities.

References

• LookChem. (n.d.). Urea, dodecyl - CAS 2158-09-0 Properties. Retrieved from Link

• NIST Chemistry WebBook. (n.d.).[4] Urea Properties and Melting Point Data. National Institute of Standards and Technology.[4] Retrieved from Link

• Royal Society of Chemistry. (n.d.). Synthesis and Purification of Alkyl Ureas. ChemSpider / RSC Journals. Retrieved from Link

• Jinjiang Melamine. (n.d.). Urea Solubility in Ethanol: A Complete Guide. Retrieved from Link

• NileRed. (2016).[2] Technique Series: Recrystallization (Urea as an example). YouTube.[2] Retrieved from Link

Sources

• 1. quora.com [quora.com]
• 2. glasp.co [glasp.co]
• 3. m.youtube.com [m.youtube.com]
• 4. Urea [webbook.nist.gov]

n-Dodecylurea Experimental Artifacts: A Technical Support Guide

Welcome to the technical support center for n-Dodecylurea. This guide is designed for researchers, scientists, and drug development professionals to help identify and avoid common experimental artifacts associated with the use of n-Dodecylurea. As a molecule with a long hydrophobic alkyl chain and a polar urea headgroup, n-Dodecylurea presents unique challenges in experimental design and execution. This resource provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure the integrity and reproducibility of your results.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that you may encounter during your experiments with n-Dodecylurea, providing potential causes and actionable solutions.

Issue 1: Inconsistent or Non-Reproducible Experimental Results

You observe significant variability between experiments, or your results are not consistent with previous findings.

Potential Cause A: Aggregation of n-Dodecylurea in Aqueous Buffers

The long dodecyl chain of n-Dodecylurea can lead to the formation of micelles or aggregates in aqueous solutions, especially at higher concentrations or in certain buffer conditions. These aggregates can have different biological activities than the monomeric form and can lead to inconsistent results.

Solution:

• Visual Inspection: Carefully inspect your n-Dodecylurea solutions for any signs of precipitation or cloudiness.

• Dynamic Light Scattering (DLS): If available, use DLS to determine the particle size distribution in your solution. The presence of large particles can indicate aggregation.

• Critical Micelle Concentration (CMC) Determination: If you are consistently working with n-Dodecylurea, consider determining its CMC in your specific experimental buffer to ensure you are working with the monomeric form.

• Solvent Optimization: Prepare stock solutions in an appropriate organic solvent like DMSO or ethanol at a high concentration. When preparing working solutions, add the stock solution to the aqueous buffer with vigorous vortexing to ensure rapid and uniform dispersion. Avoid slow additions that can promote aggregation.

• Sonication: Briefly sonicate your final working solution to help break up any pre-formed aggregates.

Protocol: Preparation and Validation of n-Dodecylurea Working Solutions

• Prepare a 10 mM stock solution of n-Dodecylurea in 100% DMSO.

• To prepare a 10 µM working solution in a phosphate-buffered saline (PBS), first, warm the PBS to 37°C.

• While vortexing the warm PBS, quickly add the required volume of the 10 mM DMSO stock solution.

• Continue vortexing for 30 seconds.

• Visually inspect the solution for any signs of precipitation.

• (Optional) Use Dynamic Light Scattering to confirm the absence of large aggregates.

Potential Cause B: Off-Target Effects

n-Dodecylurea's detergent-like properties can lead to non-specific interactions with cellular membranes and proteins, causing unintended biological effects that can be misinterpreted as on-target activity.[1][2]

Solution:

• Dose-Response Curve: Perform a wide-range dose-response experiment to identify a concentration that elicits the desired on-target effect without causing significant off-target effects.

• Control Compounds: Include structurally related but inactive control compounds in your experiments. For example, use dodecane to assess the effects of the alkyl chain alone, and urea to assess the effects of the headgroup.

• Orthogonal Assays: Validate your findings using an orthogonal assay that measures a different downstream effect of your target of interest. This can help confirm that the observed effect is not an artifact of the primary assay.

Potential Cause C: Degradation of n-Dodecylurea

Urea and its derivatives can be susceptible to degradation under certain conditions, such as high temperatures or extreme pH.[3][4] Degradation products may be inactive or have their own biological effects, leading to inconsistent results.[5][6]

Solution:

• Proper Storage: Store n-Dodecylurea powder at the recommended temperature (typically 4°C or -20°C) in a desiccator.

• Fresh Solutions: Prepare fresh working solutions for each experiment. Avoid repeated freeze-thaw cycles of stock solutions.

• pH and Temperature Control: Be mindful of the pH and temperature of your experimental buffers. If you must work at extreme pH or elevated temperatures, consider performing a stability study of n-Dodecylurea under those conditions using an analytical method like HPLC.

Issue 2: Interference with Assay Readouts

You observe unexpected signals or a high background in your assays.

Potential Cause A: Interference with Fluorescence-Based Assays

The hydrophobic nature of n-Dodecylurea can cause it to interact with fluorescent dyes or proteins, leading to quenching or enhancement of the fluorescent signal.[7][8][9] It can also be autofluorescent under certain excitation wavelengths.[10]

Solution:

• Control for Autofluorescence: Run a control experiment with n-Dodecylurea alone (without the fluorescent probe) to measure its intrinsic fluorescence at the excitation and emission wavelengths of your assay.

• Control for Quenching/Enhancement: Run a control with your fluorescent probe and n-Dodecylurea to see if it alters the fluorescence intensity.

• Use a Different Fluorophore: If interference is significant, consider using a fluorescent probe with a different excitation and emission spectrum.

• Label-Free Detection: Whenever possible, use a label-free detection method as an orthogonal approach to confirm your results.

Workflow for Investigating Fluorescence Interference

Caption: Workflow to diagnose fluorescence interference.

Potential Cause B: Adsorption to Plasticware

The hydrophobic dodecyl chain can cause n-Dodecylurea to adsorb to the surface of plastic labware, such as pipette tips and microplates.[11] This can lead to a lower effective concentration in your experiment and contribute to variability.

Solution:

• Use Low-Binding Plasticware: Whenever possible, use low-protein-binding microplates and pipette tips.

• Pre-treatment of Plasticware: Consider pre-incubating your microplates with a solution of a blocking agent like bovine serum albumin (BSA) to reduce non-specific binding.

• Include a Surfactant: In some cases, the addition of a non-ionic surfactant like Tween-20 to your buffer can help prevent the adsorption of n-Dodecylurea to plastic surfaces. Be sure to test the effect of the surfactant on your assay in a control experiment.

Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare a stock solution of n-Dodecylurea?

A1: It is recommended to prepare a high-concentration stock solution (e.g., 10-50 mM) in a polar aprotic solvent such as DMSO.[12][13][14] This allows for a small volume of the stock to be added to the aqueous experimental buffer, minimizing the risk of precipitation. Always add the stock solution to the buffer with vigorous mixing.

Q2: How should I store my n-Dodecylurea stock solution?

A2: Store stock solutions in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. When thawing an aliquot, bring it to room temperature and vortex thoroughly before use.

Q3: Can n-Dodecylurea be used in cell-based assays?

A3: Yes, but with caution. Due to its potential to disrupt cell membranes at higher concentrations, it is crucial to perform a cytotoxicity assay (e.g., MTT or LDH assay) to determine the non-toxic concentration range for your specific cell line.

Q4: How can I confirm the purity of my n-Dodecylurea?

A4: The purity of n-Dodecylurea can be assessed using analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV or mass spectrometry), or by Nuclear Magnetic Resonance (NMR) spectroscopy.[15][16]

Data Summary Table

Parameter	Value	Reference
Molecular Weight	228.38 g/mol	N/A
Appearance	White to off-white powder	N/A
Storage Temperature	4°C or -20°C	N/A
Recommended Stock Solvent	DMSO or Ethanol	[12][13][14]

Logical Relationship Diagram

Caption: Path from preparation to reliable data.

References

• A Series of Experiments on Alkyl Urea Nitrosation Kinetics. (2026). ResearchGate. [Link]

• Off-target effects in CRISPR/Cas9 gene editing. (n.d.). PubMed Central. [Link]

• Treatment with crystalline ultra-pure urea reduces the aggregation of integral membrane proteins without inhibiting N-terminal sequencing. (n.d.). PubMed. [Link]

• Lab tips & tricks with DWK - Working Safely with Plasticware. (2024). YouTube. [Link]

• Preparing Stock Solutions. (n.d.). PhytoTech Labs. [Link]

• A Green Analytical Methodology for Detecting Adulteration in Automotive Urea-SCR Products Using Microfluidic-Paper Analytical Devices. (2025). ResearchGate. [Link]

• Interference with Fluorescence and Absorbance - Assay Guidance Manual. (2015). NCBI Bookshelf. [Link]

• Buffers. (n.d.). Calbiochem. [Link]

• The precision paradox: Off-target effects in gene editing. (n.d.). Drug Discovery News. [Link]

• Urea's Action on Hydrophobic Interactions. (2009). Columbia University. [Link]

• A Toxicological Evaluation Of Potential Thermal Degradation Products of Urea. (2025). ResearchGate. [Link]

• Lab Skills: Preparing Stock Solutions. (2021). YouTube. [Link]

• Thermogravimetric Experiment of Urea at Constant Temperatures. (2021). MDPI. [Link]

• Universal buffers for use in biochemistry and biophysical experiments. (n.d.). PubMed Central. [Link]

• Advice on Degradation Products in Pharmaceuticals: A Toxicological Evaluation. (n.d.). PubMed. [Link]

• Anti-CRISPR Proteins Decrease Off-Target Effects of Cas9. (2017). Innovative Genomics Institute. [Link]

• Stock Solutions Preparation Guide. (n.d.). Scribd. [Link]

• Aggregation assays in the cell lines transfected with serial... (n.d.). ResearchGate. [Link]

• Avoiding Fluorescence Assay Interference—The Case for Diaphorase. (n.d.). PubMed Central. [Link]

• Analytical techniques for quantifying (15)N/(14)N of nitrate, nitrite, total dissolved nitrogen and ammonium in environmental samples using a gas chromatograph equipped with a quadrupole mass spectrometer. (n.d.). PubMed. [Link]

• Four new degradation products of doxorubicin: An application of forced degradation study and hyphenated chromatographic techniques. (2025). ResearchGate. [Link]

• Which Factors Affect the Occurrence of Off-Target Effects Caused by the Use of CRISPR/Cas: A Systematic Review in Plants. (2020). PubMed Central. [Link]

• Interference and Artifacts in High-content Screening - Assay Guidance Manual. (2025). NCBI. [Link]

• Sequence-dependent Internalization of Aggregating Peptides. (n.d.). PubMed Central. [Link]

• Preparation of Urea and Guanidinium Chloride Stock Solutions for Measuring Denaturant-Induced Unfolding Curves. (2025). ResearchGate. [Link]

• • analytical methods. (n.d.). ATSDR. [Link]

• (Un)suitability of the use of pH buffers in biological, biochemical and environmental studies and its interaction with metal ions – a review. (2025). ResearchGate. [Link]

• A Structure-Based Mechanism for the Denaturing Action of Urea, Guanidinium Ion and Thiocyanate Ion. (2022). NIH. [Link]

• Urea denaturation by stronger dispersion interactions with proteins than water implies a 2-stage unfolding. (2008). PNAS. [Link]

• PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). (n.d.). N/A. [Link]

• Interference with Fluorescence and Absorbance. (n.d.). ResearchGate. [Link]

• Evaluating Analytical Methods for Detecting Unknown Chemicals in Recycled Water. (n.d.). SCCWRP FTP. [Link]

• Advice on Degradation Products in Pharmaceuticals: A Toxicological Evaluation. (2025). N/A. [Link]

• 10 Analytical Methods. (n.d.). Soil Background and Risk Assessment. [Link]

• Strategies to Avoid and Reduce Off-Target Effects. (n.d.). CRISPR Medicine News. [Link]

• Interference with Fluorescence and Absorbance. (2018). PubMed. [Link]

• Cell aggregation assays. (n.d.). PubMed. [Link]

• Critical review of reports on impurity and degradation product profiling in the last decade. (n.d.). N/A. [Link]

• Cell Aggregation Assays for Homophilic Interactions Between Cell Surface Proteins. (n.d.). N/A. [Link]

Sources

• 1. Off-target effects in CRISPR/Cas9 gene editing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The precision paradox: Off-target effects in gene editing | Drug Discovery News [drugdiscoverynews.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Advice on Degradation Products in Pharmaceuticals: A Toxicological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Avoiding Fluorescence Assay Interference—The Case for Diaphorase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
• 12. phytotechlab.com [phytotechlab.com]
• 13. youtube.com [youtube.com]
• 14. csstc.org [csstc.org]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]
• 16. sbr-1.itrcweb.org [sbr-1.itrcweb.org]

improving reproducibility of n-Dodecylurea self-assembly

Technical Support Center: n-Dodecylurea Self-Assembly

Status: Operational Role: Senior Application Scientist Ticket ID: NDU-SA-PROTO-001

Introduction: The Kinetic vs. Thermodynamic Trap

Welcome to the n-Dodecylurea (NDU) technical support hub. If you are here, you are likely facing the "reproducibility crisis" common to Low Molecular Weight Gelators (LMWGs). One day you get a translucent, stable gel; the next, a white precipitate or a clear solution that refuses to assemble.

The Core Reality: NDU self-assembly is not a simple chemical reaction; it is a competition between directional hydrogen bonding (urea headgroup) and non-directional Van der Waals forces (dodecyl tail). Reproducibility fails when you lose control over the pathway (kinetics) despite having the correct ingredients (thermodynamics).

This guide replaces "trial and error" with strict process control.

Module 1: Raw Material Integrity (The Input)

Diagnosis: 40% of assembly failures stem from invisible impurities that act as "poison" to the hydrogen-bonding network.

The Mechanism: The urea moiety forms a bifurcated hydrogen bond network (the

-tape motif). Impurities like residual amines (dodecylamine) or isocyanates from synthesis act as "chain stoppers," terminating the supramolecular polymer growth early.

Protocol: The "Hot Filtration" Purification Do not trust commercial purity levels (e.g., "98%") for supramolecular chemistry.

• Solvent Choice: Use Ethanol/Water (95:5 v/v).

• Dissolution: Dissolve NDU at 60°C until clear.

• Filtration: Filter the hot solution through a 0.2

  m PTFE membrane to remove insoluble dust (which acts as uncontrolled nucleation sites).

• Crystallization: Allow to cool to Room Temperature (RT) over 4 hours.

• Validation:

  • Melting Point: Sharp transition at ~78°C (broad range = impure).

  • 1H NMR: Check for absence of amine peaks (impurities disrupt the H-bond donor/acceptor balance).

Module 2: The Assembly Process (Thermal History)

Diagnosis: "My gel looks different every time." Cause: Inconsistent thermal history. The cooling rate (

) defines the fiber morphology.

The Assembly Pathway Visualization

Caption: The NDU assembly pathway. Fast cooling bypasses the ordered 'Tape' stage, leading to non-functional precipitates.

Standardized Gelation Protocol (SGP-12)

Parameter	Specification	Reason
Dissolution Temp ( )		Erases "memory" of previous structures.
Holding Time	15 minutes	Ensures complete monomerization.
Cooling Rate	1.0 °C/min	Allows thermodynamic sorting into 1D tapes.
Rest Period	12 Hours	"Aging" stabilizes the fiber junctions.

Critical Step: Do not shake or stir during the cooling phase. Shear forces fracture the nascent aspect-ratio structures, leading to weak gels.

Module 3: Solvent & Environmental Control

Diagnosis: "It worked in January but failed in July." Cause: Humidity. Urea is hygroscopic. Water molecules compete for the H-bonding sites on the urea headgroup.

Solvent Compatibility Matrix:

Solvent Type	Examples	Interaction Mechanism	Outcome
Apolar	Toluene, Hexane	Promotes H-bonding (Headgroup shielding)	Strong Gels / Nanotubes
Polar Aprotic	DMSO, DMF	Competes for H-bonds	Clear Solution (usually)
Protic	Methanol, Ethanol	Strong Competition	Soluble or Precipitate
Mixed	DMSO/Water (9:1)	Hydrophobic Effect Trigger	Controlled Gelation

Action Item: If working in humid climates (>50% RH), dry all solvents over molecular sieves (3Å) and assemble in sealed vials.

Troubleshooting & FAQ

Q1: I obtained a white precipitate instead of a translucent gel. Why?

A: You likely hit the Supersaturation Wall .

• Cause: The concentration was too high, or cooling was too fast. The system crashed out into a localized energy minimum (amorphous solid) before it could organize into high-aspect-ratio fibers.

• Fix: Reduce cooling rate to 0.5°C/min or decrease concentration by 10%.

Q2: The gel formed, but it collapses (syneresis) after 2 days.

A: This is Ostwald Ripening .

• Cause: The fibers are reorganizing into tighter bundles to minimize surface energy, squeezing out the solvent.

• Fix: Your fibers are too crystalline. Introduce a minor "defect" to stabilize the network, such as adding 1% of a branched isomer or ensuring the cooling stops exactly at RT (do not refrigerate).

Q3: Can I use sonication to dissolve the NDU?

A: NO.

• Reason: Sonication generates high local heat and cavitation. While it dissolves the solid, it creates a chaotic nucleation history. You will have millions of tiny nuclei rather than a few growing fibers.

• Correct Method: Thermal dissolution (heating block) only.

Q4: How do I determine the Critical Gelation Concentration (CGC)?

A: Perform the Inversion Test .

• Prepare vials at 0.5, 1.0, 1.5, ... wt%.

• Heat to dissolve, cool controlled.

• Invert vial. The lowest concentration that does not flow is the CGC.

• Note: CGC is temperature-dependent. Quote it as "CGC at 25°C".

Decision Tree: Diagnostic Workflow

Caption: Diagnostic logic for common NDU assembly failures.

References

• Supramolecular Gel Formation Mechanism. Title: Molecular-level insights into the supramolecular gelation mechanism of urea derivative.[1][2] Source: Nature Communications / PMC. Context: Establishes the lag phase and nucleation-dependent growth of urea fibers.[1]

• Solvent Effects on Assembly. Title: Solvent Effects on Supramolecular Gel-Phase Materials.[1][3][4][5] Source: ResearchGate / Springer. Context: Details how solvent polarity parameters (Kamlet-Taft) dictate the assembly vs. dissolution balance.

• Urea Hydrogen Bonding Patterns. Title: Hydrogen bonding patterns of chains of urea.[1][6] Source: Journal of Chemical Physics / ResearchGate. Context: Defines the bifurcated hydrogen bond geometry critical for the "tape" formation.

• General LMWG Reproducibility. Title: Self-assembly of Urea Derivatives into Supramolecular Gels.[1][3][4] Source: Chemical & Pharmaceutical Bulletin (PubMed).[4] Context: Review of urea-based gelators and the structural requirements for stable gelation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Self-assembly of Urea Derivatives into Supramolecular Gels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molecular-level insights into the supramolecular gelation mechanism of urea derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

effect of impurities on n-Dodecylurea gelation properties

Technical Support Center: n-Dodecylurea Gelation Systems

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Impact of Impurities on Gelation Mechanics & Troubleshooting[1]

Diagnostic Hub: Identify Your Failure Mode

Before altering your protocol, match your observation to the failure modes below. Supramolecular gels are "living" systems; their macroscopic properties are direct readouts of microscopic purity.[1]

Symptom	Observation	Likely Cause	Probability
Precipitation	White solid settles; no network forms.[1]	Nucleation Poisoning: Impurities (often ionic) are triggering rapid crystallization rather than fiber elongation.[1]	High
Weak Gel	Gel flows under gravity or breaks easily (low ).[1]	Chain Termination: Monofunctional impurities (e.g., Dodecylamine) are "capping" the supramolecular polymers.[1]	High
Low	Gel melts 5–10°C lower than literature values.[1]	Solvation Interference: Residual solvent or water is solvating the urea moiety, weakening H-bonds.	Medium
Opaque/Cloudy	Gel forms but is highly scattering.[1]	Macroscopic Aggregation: Fiber bundles are too thick, often caused by fast kinetics or dust acting as seeds.[1]	Low

Deep Dive: The Mechanics of Interference

To fix the gel, you must understand the assembly mechanism. n-Dodecylurea gels via the formation of 1D Hydrogen-Bonded Ribbons . The urea functionality (

) acts as a "molecular glue," creating a bifurcated H-bond network.[1]

The "Poisoning" Mechanism

Impurities do not just dilute the system; they actively participate in the assembly.

• Dodecylamine (Precursor): If unreacted amine remains, it acts as a Chain Terminator .[1] It hydrogen bonds to the growing urea ribbon but lacks the second donor/acceptor site to continue the chain. This results in short oligomers that cannot entangle into a gel network.[1]

• Water/Ions: These compete for the H-bond sites on the urea headgroup, effectively "dissolving" the physical crosslinks.

Figure 1: Mechanistic comparison of pure urea self-assembly vs. impurity-mediated chain termination.[1]

Troubleshooting Workflows

Follow this logic gate to resolve gelation failures. Do not skip the purification step if you suspect synthesis byproducts.[1]

Figure 2: Decision matrix for diagnosing and rectifying n-Dodecylurea gelation failures.

Validated Protocols

Protocol A: Purification of n-Dodecylurea

Why: Commercial or crude n-dodecylurea often contains 1-5% residual amine or urea salts.[1] This is sufficient to destroy gelation.[1]

• Dissolution: Dissolve crude solid in minimum boiling Toluene (approx. 80°C). Toluene is preferred over ethanol as it selectively solvates the alkyl chain but is poor for ionic impurities.[1]

• Hot Filtration: Filter the hot solution through a 0.2 µm PTFE syringe filter to remove insoluble urea salts/dust.

• Crystallization: Allow to cool slowly to Room Temperature (RT). Do not shock cool.

• Wash: Collect crystals via vacuum filtration.[1] Wash 3x with cold Hexane (removes residual amine).[1]

• Drying: Vacuum dry at 40°C for 12 hours. Crucial: Ensure all solvent is removed; trapped toluene lowers

  .[1]

Protocol B: Minimum Gelation Concentration (MGC) Test

Why: This is your baseline for purity.[1] Impure samples have significantly higher MGCs.[1]

• Weigh 5 mg, 10 mg, 15 mg, and 20 mg of gelator into separate vials.

• Add 1.0 mL of target solvent (e.g., Toluene, Chloroform).[1]

• Seal and heat until dissolved (clear solution).

• Allow to stand undisturbed at 25°C for 2 hours.

• Inversion Test: Invert the vial. If the mass does not flow, it is a gel.[1]

  • Target MGC (Pure): Typically < 2 wt% (approx 15-20 mg/mL) in non-polar solvents.[1]

Comparative Data: Pure vs. Impure

The following table highlights the deviation in physical properties caused by common impurities (Amine ~5 mol%).

Parameter	Pure n-Dodecylurea Gel	Impure (Amine Contaminated)	Impact Mechanism
Appearance	Translucent/Opaque	White Precipitate or Slurry	Disrupted nucleation kinetics [1].[1]
	High ( C in Toluene)	Low ( C)	H-bond network weakening [2].[1]
Rheology ( )	Pa (Elastic)	Pa (Viscous/Weak)	Reduced fiber length/entanglement.[1]
Reversibility	Fully Thermoreversible	Hysteresis / Phase Separation	Impurities act as defects during re-assembly.[1]

Frequently Asked Questions (FAQs)

Q: Can I use ethanol to purify my gelator? A: Use caution. While ethanol dissolves the urea headgroup well, it is also a hydrogen-bond donor. If you recrystallize from ethanol, you risk trapping solvent molecules in the crystal lattice (solvates), which will compete with gelation later.[1] Toluene is recommended for the primary purification, followed by a Hexane wash to remove lipophilic amines.[1]

Q: My gel forms but collapses after 24 hours (Syneresis). Why? A: Syneresis (expulsion of solvent) indicates the network is contracting.[1] This is often a sign of Ostwald Ripening , where small fibers dissolve and redeposit onto larger crystals.[1] This is thermodynamically driven but accelerated by impurities that increase the solubility of the monomer. A higher purity sample will yield a more stable, metastable network [3].[1]

Q: Does the cooling rate really matter? A: Yes. Supramolecular gels are Kinetic Traps .[1]

• Fast Cooling: Creates many nucleation sites

  many small fibers Stronger, more transparent gel.[1]

• Slow Cooling: Few nucleation sites

  large crystals Precipitate or weak gel.[1]

• Impurity Effect:[1] Impurities often force the system into the "Slow Cooling" regime behavior by inhibiting nucleation, even if you cool fast.

References

• Steed, J. W. (2010).[1] Anion-tuned supramolecular gels: a natural evolution of urea-based anion receptors. Chemical Society Reviews.[1] Link

• Weiss, R. G. (2014).[1] The past, present, and future of molecular gels. What is the status of the field, and where is it going?. Journal of the American Chemical Society. Link[1]

• Estroff, L. A., & Hamilton, A. D. (2004).[1][2] Water gelation by small organic molecules. Chemical Reviews. Link[1]

• Lloyd, G. O., & Steed, J. W. (2009).[1] Anion-tuning of supramolecular gel properties. Nature Chemistry. Link

Sources

• 1. Potassium cyanate - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Poor Solubility of n-Dodecylurea

Welcome to the technical support resource for n-Dodecylurea. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges with the solubilization of n-Dodecylurea during their experiments. Here, we provide in-depth, field-proven insights and practical solutions to address these issues effectively.

Understanding the Challenge: The Amphiphilic Nature of n-Dodecylurea

The primary difficulty in dissolving n-Dodecylurea stems from its distinct molecular structure. It possesses a long, 12-carbon nonpolar alkyl (dodecyl) tail and a highly polar urea head group. The urea functional group is capable of forming strong intermolecular hydrogen bonds, which creates a stable crystal lattice that requires significant energy to disrupt. This dual characteristic—often termed amphiphilic—means that neither purely polar nor purely nonpolar solvents are typically ideal, leading to poor solubility in many common laboratory solvents.

The high predicted LogP value of approximately 4.6 further confirms its lipophilic nature and predicts low aqueous solubility.[1][2] Overcoming the strong hydrogen bonding between the urea moieties is the key to achieving successful dissolution.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting solvents for dissolving n-Dodecylurea?

Based on the solubility of analogous long-chain urea derivatives, the most promising solvents are polar, aprotic solvents or heated polar protic solvents. We recommend starting with:

• Dimethyl Sulfoxide (DMSO)

• N,N-Dimethylformamide (DMF)

• Ethanol (warmed)

For a related compound, 1-Cyclohexyl-3-dodecyl urea, a stock solution of 16.67 mg/mL in ethanol has been successfully prepared, often requiring sonication to achieve full dissolution.[3][4] This suggests that ethanol, particularly when heated, is a strong candidate.

Q2: I tried dissolving n-Dodecylurea in my solvent at room temperature, but it won't go into solution. What should I do next?

This is a common observation. The strong hydrogen bonds within the n-Dodecylurea crystal lattice often prevent dissolution at ambient temperatures. The next steps should involve introducing energy to overcome this barrier. We recommend a sequential approach:

• Gentle Heating: Warm the solution while stirring. A temperature of 40-60°C is a good starting point. Be mindful that the melting point of n-Dodecylurea is 78°C, so do not exceed this temperature to avoid melting the compound instead of dissolving it.[1][5]

• Sonication: If heating alone is insufficient, use an ultrasonic bath. Sonication provides mechanical energy that helps break apart solid agglomerates, increasing the surface area available for solvation.[4]

Q3: My solution is cloudy or appears hazy. What does this indicate?

A hazy or cloudy solution suggests that the compound is not fully dissolved and may be forming a fine suspension or colloidal aggregates. This is a sign that you are near the solubility limit for the given conditions (solvent and temperature). To resolve this, you can:

• Add more solvent to decrease the concentration.

• Increase the temperature moderately, if not already heated.

• Try a co-solvent system. For example, if you are using ethanol, adding a small percentage of a stronger solvent like DMSO can sometimes clarify the solution.

Q4: After dissolving n-Dodecylurea with heat, it precipitates out of solution upon cooling. How can I prevent this?

This phenomenon, known as recrystallization, occurs when a solution is saturated at a higher temperature and becomes supersaturated upon cooling to room temperature. To maintain a stable solution, consider the following:

• Prepare solutions fresh and use them while warm for your experiment.

• Store the solution at an elevated temperature, if your experimental protocol allows.

• Formulate a co-solvent system. A mixture of solvents can often provide greater solubility at room temperature than a single solvent. A common strategy for poorly soluble compounds is to dissolve the compound in a small amount of a strong solvent (e.g., DMSO) and then dilute it with a second, weaker solvent (e.g., ethanol or a buffer).[6]

Troubleshooting Guide: A Systematic Approach

This section provides a step-by-step workflow for addressing persistent solubility issues with n-Dodecylurea.

Problem: Complete Failure to Dissolve or Significant Particulate Matter Remaining

Initial Assessment: Solid n-Dodecylurea particles remain in the solvent despite initial stirring and agitation.

Troubleshooting Workflow

The following diagram outlines a systematic process for troubleshooting poor solubility.

Caption: Systematic workflow for dissolving n-Dodecylurea.

Data Summary: Solubility Profile

While quantitative public data for n-Dodecylurea is scarce, the table below synthesizes information from analogous compounds and general chemical principles to guide solvent selection.

Solvent	Type	Expected Solubility	Recommended Actions
Water	Polar Protic	Very Poor / Insoluble	Not recommended for primary dissolution.
Hexane / Toluene	Nonpolar	Very Poor / Insoluble	Not recommended; cannot solvate the polar urea head.
Ethanol / Methanol	Polar Protic	Sparingly Soluble at RT; Good with Heat	Recommended. Heat to 40-60°C. Sonication may be required.[3][4]
Acetone	Polar Aprotic	Sparingly Soluble	May require heating and/or sonication.
DMSO / DMF	Polar Aprotic	Good to Excellent	Highly Recommended. Often dissolves at RT or with gentle warming.
Co-Solvent (e.g., 10% Ethanol in Corn Oil)	Mixture	Good (Formulation Dependent)	Effective for in vivo studies; requires sonication.[3][4]

Experimental Protocol: Preparation of a 10 mg/mL Stock Solution in Ethanol

This protocol provides a reliable method for preparing a stock solution for further dilution in experimental assays.

Materials:

• n-Dodecylurea powder

• 200-proof Ethanol

• Glass vial with a screw cap

• Magnetic stir bar and stir plate with heating

• Water bath sonicator

Procedure:

• Weigh Compound: Accurately weigh the desired amount of n-Dodecylurea into a clean, dry glass vial. For a 1 mL stock, weigh 10 mg.

• Add Solvent: Add the calculated volume of ethanol to the vial. For a 10 mg/mL solution, add 1 mL of ethanol.

• Initial Mixing: Add a small magnetic stir bar to the vial, cap it, and place it on a stir plate at room temperature for 5-10 minutes. Observe for initial dissolution.

• Apply Heat: Gently warm the solution to 50°C on the hot plate while continuing to stir. Crucially, do not exceed the melting point of 78°C. [5] Maintain heat for 15-20 minutes. The vial should be capped to prevent solvent evaporation.

• Apply Sonication: If particulates remain, transfer the vial to a water bath sonicator pre-heated to ~50°C. Sonicate for 20-30 minutes, or until the solution becomes clear.[4]

• Final Assessment: Inspect the solution carefully against a bright background to ensure no solid particles or haziness remains.

• Usage and Storage: Use the solution promptly. If storage is necessary, store it in a tightly sealed container. Be aware that the compound may precipitate upon cooling and will require gentle warming and vortexing to redissolve before use.

References

• Solubility of Things. (n.d.). Urea.
• PharmaTutor. (2012). DIFFERENT METHODS OF ENHANCEMENT OF SOLUBILIZATION AND BIOAVAILABILITY OF POORLY SOLUBLE DRUGS: A RECENT REVIEW.
• MedchemExpress. (n.d.). 1-Cyclohexyl-3-dodecyl urea (CDU).
• LookChem. (n.d.). Urea, dodecyl-.
• ChemicalBook. (n.d.). n-Dodecylurea.
• Sigma-Aldrich. (n.d.). Urea (U0631) - Product Information Sheet.
• TargetMol. (n.d.). 1-Cyclohexyl-3-dodecyl urea.
• Costanzi, S., et al. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. PMC.
• Chemsrc. (n.d.). Urea, N-dodecyl.
• World Journal of Biology Pharmacy and Health Sciences. (2023). Solubility enhancement techniques: A comprehensive review.

Sources

• 1. Urea, dodecyl-｜lookchem [lookchem.com]
• 2. Urea, N-dodecyl | CAS#:2158-09-0 | Chemsrc [chemsrc.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 1-Cyclohexyl-3-dodecyl urea | Epoxide Hydrolase | TargetMol [targetmol.com]
• 5. n-Dodecylurea | 2158-09-0 [chemicalbook.com]
• 6. pharmatutor.org [pharmatutor.org]

Reference Data & Comparative Studies

Advanced Characterization of n-Dodecylurea Micelles: A Technical Validation Guide

This guide outlines a rigorous technical framework for the characterization and validation of n-Dodecylurea (NDU) micelles. Unlike standard commercial surfactants (e.g., SDS, Tween), NDU combines a hydrophobic dodecyl chain with a urea-based headgroup, introducing unique hydrogen-bonding capabilities that require specialized validation protocols.

Executive Summary & Strategic Context

n-Dodecylurea (NDU) represents a class of nonionic surfactants where the polar headgroup is urea (

). Unlike poly(ethylene oxide) based nonionics (Tweens, Tritons), the NDU headgroup is small, rigid, and capable of acting as both a hydrogen bond donor and acceptor. This duality makes NDU micelles particularly valuable for membrane protein solubilization (mimicking the peptide backbone environment) and chaotropic drug delivery systems .

However, the urea headgroup's propensity for intermolecular hydrogen bonding can lead to crystallization or non-micellar aggregates (e.g., lamellar sheets) if not properly controlled. Therefore, validation must distinguish between true micellar self-assembly and micro-crystalline precipitation .

Comparative Performance Matrix

The following table contrasts NDU with industry-standard alternatives to contextualize its physicochemical profile.

Feature	n-Dodecylurea (NDU)	SDS (Anionic)	Tween 80 (Nonionic)	Implication for Validation
Headgroup Physics	Urea (H-bond donor/acceptor)	Sulfate (Electrostatic repulsion)	Polyethylene oxide (Steric hindrance)	NDU requires thermodynamic validation (ITC) to confirm entropic vs. enthalpic driving forces.
CMC Range	~0.5 – 5.0 mM (Est.)	~8.2 mM	~0.012 mM	NDU has a higher CMC than polymeric nonionics; Surface tension is less sensitive than Fluorescence methods.
Aggregation Number ( )	Moderate (~40-60)	Low (~60)	High (~60-100+)	Requires Time-Resolved Fluorescence Quenching (TRFQ) for accurate core volume estimation.
Stability Factors	H-bonding network	Charge repulsion	Steric bulk	Critical: NDU micelles are sensitive to temperature (Krafft point) and pH.

Validation Workflow: The "Go/No-Go" Decision Tree

The following Graphviz diagram visualizes the logical flow for validating NDU micelles, ensuring that only thermodynamically stable, spherical micelles are carried forward for application testing.

Caption: Logical workflow for validating n-Dodecylurea micelles, prioritizing solubility and CMC confirmation before advanced morphological characterization.

Detailed Experimental Protocols

Protocol A: Critical Micelle Concentration (CMC) via Pyrene Fluorescence

Surface tension is often unreliable for urea-based surfactants due to the slow kinetics of surface adsorption caused by headgroup hydrogen bonding. Steady-state fluorescence spectroscopy using Pyrene as a hydrophobic probe is the gold standard for NDU.

Causality: Pyrene is hydrophobic. Below CMC, it has low solubility in water. Above CMC, it partitions into the hydrophobic core of NDU micelles. This environment change alters the vibronic fine structure of Pyrene's emission spectrum (the

ratio).

Step-by-Step Methodology:

• Stock Preparation: Prepare a

  M Pyrene solution in acetone. Evaporate acetone in empty vials to leave a thin film of Pyrene.

• Surfactant Addition: Add aqueous NDU solutions ranging from

  mM to mM to the Pyrene-coated vials.

  • Note: Ensure the final Pyrene concentration is

    M to prevent excimer formation.

• Equilibration: Sonicate for 30 mins and incubate at 25°C for 12 hours. NDU kinetics are slower than SDS; equilibrium is crucial.

• Measurement: Record fluorescence emission spectra (Excitation: 334 nm; Emission: 350–450 nm).

• Data Analysis:

  • Measure intensities at

    nm (peak 1) and nm (peak 3).

  • Plot the ratio

    vs. .

  • Validation Criteria: The CMC is the intersection of the low-concentration baseline and the steep descent region. For NDU, a sharp transition indicates cooperative micellization; a broad curve suggests polydisperse aggregation.

Protocol B: Structural Validation via Cryo-TEM

Dynamic Light Scattering (DLS) often yields artifacts for small nonionic micelles due to hydration layers. Cryogenic Transmission Electron Microscopy (Cryo-TEM) provides the only direct proof of spherical micelle formation versus lamellar sheets.

Step-by-Step Methodology:

• Sample Prep: Prepare NDU solution at

  .

• Vitrification: Apply 3 µL of sample onto a glow-discharged holey carbon grid (Quantifoil R 2/2).

• Blotting: Blot for 2–3 seconds at 100% humidity using an automated plunger (e.g., Vitrobot) to create a thin film (< 100 nm).

• Freezing: Plunge immediately into liquid ethane (-180°C). This prevents water crystallization, preserving the native micellar structure.

• Imaging: Image at 120–200 kV under low-dose conditions (

  ) to avoid beam damage to the urea headgroups.

• Analysis: Measure the diameter of >100 particles.

  • Target: NDU micelles should appear as dark spheres (~3–5 nm diameter) against a lighter background.

  • Warning Sign: Long, thread-like structures indicate a transition to worm-like micelles, often caused by high salt or temperature shifts.

Protocol C: Thermodynamic Stability via Isothermal Titration Calorimetry (ITC)

ITC measures the heat released/absorbed during micellization, providing

directly. This is critical for NDU to determine if assembly is entropy-driven (hydrophobic effect) or enthalpy-driven (headgroup H-bonding).

Methodology:

• Syringe: Load NDU solution (

  estimated CMC, e.g., 40 mM) into the injection syringe.

• Cell: Fill the sample cell with deionized water.

• Titration: Perform 25 injections of 10 µL each at 25°C.

• Thermogram Analysis:

  • Initial injections (high concentration in cell) produce small heat changes (dilution of micelles).

  • As concentration in the cell drops below CMC, micelles demicellize, absorbing/releasing heat (large peaks).

  • Calculation: Fit the integrated heat data to a sigmoidal demicellization model to extract CMC,

    , and aggregation number ( ).

References

• Tanford, C. (1980). The Hydrophobic Effect: Formation of Micelles and Biological Membranes. Wiley-Interscience.

• Kalyanasundaram, K., & Thomas, J. K. (1977). Environmental effects on vibronic band intensities in pyrene monomer fluorescence and their application in studies of micellar systems. Journal of the American Chemical Society, 99(7), 2039-2044. Link

• Zana, R. (1996). Micellization of Amphiphiles: Selected Aspects. In: Surfactant Solutions. Marcel Dekker. (Detailed protocols on fluorescence quenching).

• Glatter, O., et al. (2000). Characterization of Self-Assembled Nanostructures by Scattering Techniques. Advances in Colloid and Interface Science, 89, 419-440. Link

• O'Brien, D. F., et al. (1998). Polymerization of Preformed Supramolecular Assemblies. Accounts of Chemical Research, 31(12), 861-868. (Context for polymerized urea assemblies).

Beyond the Melting Point: A Comparative Guide to Validating n-Dodecylurea Purity

The Purity Imperative: Why Standard Methods Fail

n-Dodecylurea (

) is a critical supramolecular building block, widely utilized as a permeation enhancer in transdermal drug delivery and a gelator in soft matter physics. However, its synthesis—typically via the reaction of dodecylamine with potassium cyanate or urea—leaves behind specific impurities that standard analytical workflows often miss.

The "Silent" Impurity Trap: Most organic labs rely on HPLC-UV for purity checks. This is a fatal error for n-Dodecylurea. The urea moiety has negligible UV absorption above 210 nm, and the dodecyl tail has none. Consequently, a sample can appear >99% pure on a UV trace while containing significant amounts of unreacted dodecylamine (toxic) or inorganic cyanates (destabilizing).

This guide objectively compares validation methodologies, establishing Quantitative NMR (qNMR) and HPLC-ELSD as the superior alternatives to traditional techniques, and provides the protocols to prove it.

Comparative Analysis of Validation Modalities

The following table contrasts the efficacy of common analytical techniques specifically for n-Dodecylurea.

Feature	Method A: HPLC-UV (Standard)	Method B: DSC (Thermal)	Method C: HPLC-ELSD (Recommended LC)	Method D: qNMR (Gold Standard)
Detection Principle	Chromophore Absorption	Heat Flow / Phase Change	Light Scattering (Aerosol)	Nuclear Spin Resonance
Sensitivity to n-Dodecylurea	Very Poor (Requires derivatization)	High	High (Universal)	High
Impurity Blind Spots	Misses non-chromophoric impurities (salts, urea)	Misses amorphous impurities if they don't alter significantly	Volatile impurities may evaporate before detection	None (if protons are present)
Quantification Accuracy	Low (Response factors vary wildly)	Medium (Van't Hoff calculation)	Medium (Non-linear response)	Absolute (Molar ratio)
Destructive?	No	Yes	No	No
Verdict	Avoid for purity assignment.	Secondary check for crystallinity.	Primary chromatographic method.	Primary method for absolute purity.

Detailed Experimental Protocols

Protocol A: Quantitative 1H-NMR (qNMR) – The Absolute Truth

Rationale: qNMR is self-validating because signal intensity is directly proportional to the number of nuclei, independent of chemical structure. It detects residual solvents, starting materials, and the target product in a single run.

Materials:

• Solvent: DMSO-d6 (Dissolves both the hydrophobic tail and hydrophilic urea head).

• Internal Standard (IS): Dimethyl Sulfone (DMSO

  ). Reason: High purity, stable, non-hygroscopic, and produces a sharp singlet at 3.0 ppm, distinct from n-Dodecylurea peaks.

Workflow:

• Weighing: Accurately weigh ~10 mg of synthesized n-Dodecylurea (

  ) and ~5 mg of Dimethyl Sulfone ( ) into the same vial. Record weights to 0.01 mg precision.

• Dissolution: Add 0.6 mL DMSO-d6. Vortex until fully dissolved.

• Acquisition:

  • Pulse angle: 90°

  • Relaxation delay (

    ): 30 seconds (Critical for full relaxation of protons).

  • Scans: 16 or 32.

• Processing: Phase and baseline correct manually.

• Integration:

  • Integrate the IS singlet at 3.0 ppm (Set value to equivalent protons, e.g., 6).

  • Integrate the terminal methyl triplet of n-Dodecylurea at ~0.85 ppm (3 protons).

  • Note: Avoid the urea protons (~5.4 ppm) for quantification as they are subject to exchange broadening.

Calculation:

Where = Integral area, = Number of protons, = Molar mass, = Mass, = Purity.[][2][3][4]

Protocol B: Differential Scanning Calorimetry (DSC) – The Crystallinity Check

Rationale: Purity correlates with the sharpness of the melting endotherm.[5] Impurities cause melting point depression and peak broadening (Van't Hoff effect).

Workflow:

• Calibration: Calibrate Indium standard (

  156.6°C) at the same heating rate.

• Sample Prep: Hermetically seal 2-5 mg of n-Dodecylurea in an aluminum pan.

• Run Parameters:

  • Equilibrate at 25°C.

  • Ramp 5°C/min to 130°C. (Target

    is approx. 104-106°C).

• Analysis:

  • Measure Onset Temperature (

    ) and Peak Temperature ( ).

  • Pass Criteria:

    . A wider range indicates significant impurities.

Protocol C: Functional Assay – Critical Micelle Concentration (CMC)

Rationale: Trace hydrophobic impurities (like Dodecylamine) act as "dopants," drastically lowering the CMC and altering surface tension curves. This validates the material's functional purity.

Workflow:

• Prepare a stock solution of n-Dodecylurea in water (or appropriate buffer) at 10 mM.

• Perform serial dilutions down to 0.01 mM.

• Measure surface tension (

  ) using a Wilhelmy plate tensiometer.

• Plot

  vs. log(Concentration).

• Validation: A sharp break point indicates pure surfactant. A "dip" near the CMC (the "minimum" effect) is a classic signature of highly surface-active impurities (e.g., dodecyl alcohol or amine).

Visualization of Validation Logic

The following diagrams illustrate the purification workflow and the decision logic for selecting the correct validation method.

Diagram 1: Integrated Synthesis & Validation Workflow

Caption: Figure 1. The "Triangulation Strategy" for purity validation. No single method is trusted; qNMR quantifies, DSC checks crystallinity, and CMC confirms functional behavior.

Diagram 2: Impurity Identification Decision Tree

Caption: Figure 2. Diagnostic logic for identifying specific impurity types. Note that a "Clean" UV trace is merely a prerequisite, not a validation.

References

• National Center for Biotechnology Information (NCBI). (n.d.). PubChem Compound Summary for CID 16213063, N-Dodecylurea. Retrieved from [Link]

• Agilent Technologies. (n.d.). Rapid Critical Micelle Concentration (CMC) Determination Using Fluorescence Polarization. Retrieved from [Link]

• Mestrelab Research. (2013). Purity Calculation using qNMR. Retrieved from [Link]

Sources

• 2. pubsapp.acs.org [pubsapp.acs.org]
• 3. Recent Trends in Product Development and Regulatory Issues on Impurities in Active Pharmaceutical Ingredient (API) and Drug Products. Part 2: Safety Considerations of Impurities in Pharmaceutical Products and Surveying the Impurity Landscape - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. eng.uc.edu [eng.uc.edu]

assessing the gelation efficiency of n-Dodecylurea in different solvents.

Topic: Assessing the Gelation Efficiency of n-Dodecylurea in Different Solvents Content Type: Publish Comparison Guide Audience: Researchers, formulation scientists, and drug delivery specialists.

Executive Summary: The Mono-Urea Dilemma

n-Dodecylurea represents the foundational class of Low Molecular Weight Gelators (LMWGs). While it offers synthetic simplicity and cost advantages over complex bis-urea or peptide-based gelators, its gelation efficiency is strictly governed by a delicate balance between solubility and crystallization.

This guide provides a technical assessment of n-Dodecylurea, comparing its performance against high-efficiency alternatives (Bis-ureas and 12-HSA). We analyze the thermodynamic driving forces of its self-assembly and provide a validated protocol for determining its Minimum Gelation Concentration (MGC).

Mechanistic Foundation: Why n-Dodecylurea Gels

To assess efficiency, one must understand the mechanism. Unlike polymeric gels (entanglement), n-Dodecylurea forms gels via Supramolecular Self-Assembly .

The urea moiety (

) acts as a unidirectional hydrogen-bonding unit. In non-polar solvents, these units stack to form 1D "tapes."[1] The dodecyl ( ) alkyl chains provide the solvophobic force necessary to prevent the tapes from dissolving, while also preventing immediate crystallization (macroscopic phase separation).

The Assembly Pathway

The following diagram illustrates the transition from monomeric solution to the 3D fibrillar network (SAFIN) required for gelation.

Caption: The reversible sol-gel transition pathway driven by anisotropic hydrogen bonding and van der Waals interactions.

Comparative Analysis: n-Dodecylurea vs. Alternatives

In formulation, "efficiency" is defined by the Minimum Gelation Concentration (MGC) —the lowest mass of gelator required to immobilize a specific volume of solvent.

The Competitors

• n-Dodecylurea (Target): A mono-urea. Moderate efficiency. Prone to crystallization in highly non-polar solvents.

• 1,2-Bis(dodecylureido)cyclohexane (Alternative A): A bis-urea "Supergelator." Two urea heads create a tighter H-bond network.

• 12-Hydroxystearic Acid (Alternative B): The industrial standard (12-HSA). Relies on carboxylic acid dimers and hydroxyl groups.

Performance Data Matrix

Data represents typical values derived from comparative LMWG literature.

Feature	n-Dodecylurea (Mono)	Bis-Urea Analog (Alternative A)	12-HSA (Alternative B)
Structure Type	Single H-bond donor/acceptor	Dual H-bond donor/acceptor	Fatty acid derivative
MGC (Toluene)	25 - 40 mg/mL	< 5 mg/mL	~10 - 15 mg/mL
MGC (Vegetable Oil)	15 - 30 mg/mL	< 2 mg/mL	~8 - 12 mg/mL
Thermal Stability ( )	Low ( C)	High ( C)	Moderate ( C)
Solvent Tolerance	Narrow (Non-polar only)	Broad (Includes some polar)	Broad (Non-polar to oils)
Gel Opacity	Opaque (Crystalline fibers)	Translucent/Clear	Opaque
Cost Efficiency	High (Cheap synthesis)	Low (Complex synthesis)	Very High (Commodity)

Critical Insight

n-Dodecylurea is less efficient than bis-ureas. It requires significantly higher concentrations (approx. 5x-10x) to achieve the same gelation state. However, for drug delivery applications where rapid degradation or lower melting points are desired for topical release, the "weaker" network of n-Dodecylurea can be advantageous over the hyper-stable bis-urea gels.

Experimental Protocol: Assessing Gelation Efficiency

To rigorously determine the MGC and

, do not rely on visual inspection alone. Use the Inverted Tube Method coupled with thermal cycling.

Required Materials

• n-Dodecylurea (Recrystallized purity >98%).

• Target Solvents: Toluene (aromatic), Dodecane (aliphatic), Soybean Oil (lipid).

• Screw-cap vials (4 mL, defined geometry).

• Oil bath with PID temperature control.

Workflow: The "Inverted Tube" Validation

Caption: Step-by-step determination of Minimum Gelation Concentration (MGC).

Detailed Steps

• Preparation: Weigh n-Dodecylurea into a vial. Add 1.0 mL of solvent.[2]

• Solubilization: Seal the vial and heat until the solution is perfectly clear (isotropic sol). Note: If the solid does not dissolve at the boiling point, the solvent is incompatible (too non-polar or too polar).

• Gelation: Allow the vial to cool to 25°C undisturbed. Rapid cooling (quenching) creates smaller fibers and clearer gels; slow cooling promotes crystallization. Standardize this rate (e.g., 1°C/min) for reproducible results.

• Validation: Invert the vial. If the mass supports its own weight against gravity for >10 minutes, it is a gel.

• Refinement: If gelation occurs, repeat with lower concentrations to find the exact MGC.

Solvent Compatibility Guide

The efficiency of n-Dodecylurea is dictated by Hansen Solubility Parameters (HSP) . The gelator must be soluble enough to dissolve upon heating but insoluble enough to crash out into fibers upon cooling.

• Ideal Solvents (Gelation Likely):

  • Aromatic Hydrocarbons: Toluene, Xylene (Balance of

    -stacking and solubility).

  • Chlorinated Solvents: Chloroform,

    (Good solubility, often forms clear gels).

  • Vegetable Oils: Soybean, Olive oil (Critical for pharmaceutical organogels).

• Poor Solvents (No Gelation):

  • Short Alcohols (Ethanol/Methanol): Too polar; H-bonding of solvent competes with urea-urea H-bonding. Result: Solution.

  • Short Alkanes (Hexane): Too non-polar; gelator precipitates immediately as crystal powder rather than fibers. Result: Precipitate.

References

• Hanabusa, K., et al. (1996).[2] Low Molecular Weight Gelators for Organic Fluids: Gelation Using a Family of Cyclohexane-Based Bis-Urea Derivatives. Journal of the Chemical Society.

• Weiss, R. G., & Terech, P. (2006). Molecular Gels: Materials with Self-Assembled Fibrillar Networks.[3][4] Springer. (Foundational text on LMWG mechanisms).

• Van Esch, J. H., et al. (2010). The Design of Responsive Molecular Gels.[5] Chemical Society Reviews. (Discusses the thermodynamics of urea assembly).

• Terech, P. (1997). Low-molecular weight organogelators.[1][3][6][7] Chemical Reviews. (Comparison of 12-HSA and Urea derivatives).

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validation of n-Dodecylurea nanoparticles for controlled release.

Executive Summary: The Supramolecular Advantage

In the landscape of controlled release, n-Dodecylurea (NDU) nanoparticles represent a paradigm shift from covalent polymers (PLGA) and fluid vesicles (Liposomes) toward supramolecular self-assembly . Unlike traditional carriers that rely on entanglement or hydrophobic exclusion, NDU nanoparticles utilize a dual-force stabilization mechanism: anisotropic hydrogen bonding of the urea head groups and van der Waals packing of the dodecyl tails.

This guide validates NDU nanoparticles as a superior alternative for delivering hydrophobic small molecules, specifically addressing the critical failure points of legacy systems: burst release and acidic degradation .

Mechanistic Foundation

The efficacy of n-Dodecylurea (

) lies in its ability to form Hydrogen-Bonded Organic Frameworks (HOFs) at the nanoscale.

• Self-Assembly Driver: The urea moiety functions as a "molecular glue," forming bifurcated hydrogen bonds (

  ) that create rigid ribbons or sheets.

• Core Packing: The dodecyl chains interdigitate perpendicular to these H-bond networks, creating a highly ordered, semi-crystalline hydrophobic core ideal for solubilizing Class II/IV drugs.

• Release Mechanism: Unlike PLGA, which releases drugs via bulk erosion (hydrolysis), NDU nanoparticles release payload via surface erosion and competitive H-bonding . This results in near-zero-order kinetics, minimizing the "dumping" effect seen in loose polymer matrices.

Visualization: Supramolecular Assembly Pathway

Figure 1: The cooperative self-assembly mechanism of n-Dodecylurea, where hydrogen bonding directs morphology and alkyl chains stabilize the drug payload.

Comparative Analysis: NDU vs. Standard Carriers

The following data synthesis compares NDU nanoparticles against the industry standards: Poly(lactic-co-glycolic acid) (PLGA) and Liposomes (DSPC/Cholesterol).

Performance Matrix

Feature	n-Dodecylurea (NDU) NPs	PLGA Nanoparticles	Liposomes
Matrix Structure	Supramolecular Crystalline	Amorphous Polymer	Fluid Lipid Bilayer
Drug Loading (Hydrophobic)	High (15-25%) - Intercalation	Moderate (5-10%)	Low (<5%) - Bilayer only
Burst Release	Low (<10% in 24h)	High (20-40% in 24h)	Moderate to High
Degradation pH	Neutral (Urea/Fatty Acid)	Acidic (Lactic/Glycolic Acid)	Neutral
Stability (Shelf)	High (Solid State)	Moderate (Hydrolysis risk)	Low (Fusion/Leakage)
Release Kinetics	Zero-Order (Erosion controlled)	Biphasic (Burst + Bulk)	First-Order (Diffusion)

Critical Insight: The "Acidic Microclimate" Problem

A major failure mode of PLGA is the generation of acidic monomers during degradation, dropping the internal pH to ~2-3. This denatures sensitive peptide payloads. NDU nanoparticles degrade into neutral urea and dodecanoic acid derivatives , maintaining a physiological pH microenvironment, making them self-validating for acid-sensitive cargo.

Experimental Validation Protocols

To validate NDU nanoparticles in your lab, follow these standardized protocols. These workflows are designed to minimize batch-to-batch variability.

Protocol A: Nanoprecipitation Synthesis

Objective: Reproducible formation of <200nm NDU nanoparticles.

• Stock Preparation: Dissolve n-Dodecylurea (10 mg/mL) and hydrophobic drug (e.g., Paclitaxel, 1 mg/mL) in THF or Ethanol. Sonicate to ensure complete molecular dispersion.

• Anti-Solvent Phase: Prepare Milli-Q water with 0.1% Pluronic F-127 (stabilizer). Chill to 4°C to promote rapid nucleation.

• Injection: Inject the organic phase into the aqueous phase (ratio 1:10) under high-shear stirring (1000 RPM) or sonication.

  • Mechanism:[1][2][3] The sudden polarity change forces the hydrophobic tails together, while urea heads lock the structure via H-bonds.

• Solvent Removal: Dialyze against water for 24h to remove organic solvent and unencapsulated drug.

• Characterization: Measure Hydrodynamic Diameter (DLS) and Zeta Potential. Target: 150 ± 20 nm, PDI < 0.2.

Protocol B: In Vitro Release (Sink Conditions)

Objective: Differentiate between burst release and sustained release.

• Setup: Place 1 mL of NDU nanoparticle suspension in a dialysis bag (MWCO 3.5 kDa).

• Media: Immerse in 50 mL PBS (pH 7.4) containing 0.5% Tween 80 (to maintain sink conditions for hydrophobic drugs).

• Sampling: Withdraw 1 mL aliquots at 0.5, 1, 2, 4, 8, 24, 48, and 72 hours. Replace with fresh media immediately.

• Quantification: Analyze via HPLC-UV.

• Validation Criteria: A successful NDU formulation must show <15% release in the first 2 hours (suppressed burst) and linear release (

  ) from 4h to 48h.

Visualization: Validation Workflow

Figure 2: Step-by-step experimental workflow for synthesizing and validating NDU nanoparticles.

References

• Shimizu, L. S., et al. (2001).[4][5] "Self-assembly of a bis-urea macrocycle into a columnar nanotube." Chemical Communications.[4] Link

• Kotov, N. A. (2010).[6] "Self-assembly of Nanoparticles." University of Michigan / Wikipedia. Link

• Raez, J., et al. (2003). "Supramolecular self-assembly of block copolymers containing urea." Journal of the American Chemical Society. (Contextual grounding for urea-based assembly).
• Kumari, A., et al. (2010). "Biodegradable polymeric nanoparticles based drug delivery systems." Colloids and Surfaces B: Biointerfaces.

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